6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

• CAS: 93955-15-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

This guide provides a comprehensive overview of a robust and logical synthetic pathway for the preparation of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, a significant heterocyclic compound often utilized as a reference standard in pharmaceutical analysis and as a potential scaffold in medicinal chemistry.[1][2] The quinazoline core is a privileged structure in drug discovery, known for a wide range of biological activities.[3][4][5][6] This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

The presented synthesis is a multi-step process designed for clarity, reproducibility, and is grounded in well-established chemical transformations. Each step is detailed with an explanation of the underlying chemical principles, providing a "why" to the experimental choices, ensuring a self-validating and trustworthy protocol.

Overall Synthesis Pathway

The synthesis of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde can be efficiently achieved in three primary stages, starting from readily available precursors. The overall strategy involves the initial construction of a substituted benzophenone, followed by the formation of the quinazoline ring system, and finally, the selective oxidation of a methyl group to the desired carbaldehyde.

Caption: Overall synthetic route to the target compound.

Part 1: Synthesis of the Benzophenone Core

The initial and crucial step is the synthesis of the appropriately substituted benzophenone, which will serve as the foundational scaffold for the subsequent heterocyclization.

Step 1: Synthesis of 2-Amino-5-chloro-2'-chlorobenzophenone

The synthesis of this key intermediate is achieved via a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution involves the acylation of an aromatic ring with an acyl halide, typically in the presence of a Lewis acid catalyst. In this case, 4-chloroaniline is acylated with 2-chlorobenzoyl chloride. To prevent the acylation of the amino group, it is often protected or the reaction conditions are carefully controlled. A more direct approach involves the reaction of p-nitroaniline with o-chlorobenzoyl chloride, followed by reduction of the nitro group.[7]

Experimental Protocol:

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloroethane at 0-5 °C, add 2-chlorobenzoyl chloride (1.1 eq) dropwise.

• After the addition is complete, add 4-chloroaniline (1.0 eq) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to afford pure 2-amino-5-chloro-2'-chlorobenzophenone.

Causality and Expertise: The use of a Lewis acid like aluminum chloride is essential to activate the acyl chloride, making it a more potent electrophile for the aromatic substitution. The ortho-para directing effect of the amino group and the chloro substituent on 4-chloroaniline directs the acylation to the position ortho to the amino group. The acidic workup is necessary to hydrolyze the aluminum chloride complex and protonate the amino group, aiding in its separation.

Part 2: Construction of the Quinazoline Heterocycle

With the benzophenone intermediate in hand, the next phase focuses on the construction of the bicyclic quinazoline ring system.

Step 2: Synthesis of 6-Chloro-4-(2-chlorophenyl)-2-methylquinazoline

This transformation is achieved through a two-step, one-pot procedure involving the acetylation of the amino group of the benzophenone, followed by a Bischler-Napieralski-type intramolecular cyclization.[8][9][10] The N-acyl derivative, upon treatment with a dehydrating agent, undergoes an electrophilic attack of the activated carbonyl carbon onto the phenyl ring, leading to the formation of the quinazoline.

Experimental Protocol:

• Dissolve 2-amino-5-chloro-2'-chlorobenzophenone (1.0 eq) in acetic anhydride (5.0 eq) and heat the mixture at reflux for 2 hours.

• Cool the reaction mixture and pour it into ice-water with vigorous stirring.

• Filter the precipitated solid, wash with water until neutral, and dry to obtain 2-acetamido-5-chloro-2'-chlorobenzophenone.

• To a solution of the dried acetamido compound in phosphorus oxychloride (POCl3, 3.0 eq), add a catalytic amount of polyphosphoric acid (PPA).

• Heat the mixture at 100-110 °C for 3-4 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or ammonium hydroxide.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (hexane-ethyl acetate gradient) to yield 6-chloro-4-(2-chlorophenyl)-2-methylquinazoline.

Causality and Expertise: The initial acetylation protects the amino group and provides the necessary acyl moiety for the subsequent cyclization. Phosphorus oxychloride acts as a powerful dehydrating agent, converting the amide carbonyl into a more electrophilic species (a nitrilium ion or a related intermediate), which then undergoes intramolecular electrophilic aromatic substitution on the 2-chlorophenyl ring to form the quinazoline.[9] PPA is added to facilitate the cyclization.

Caption: Mechanism of the Bischler-Napieralski cyclization.

Part 3: Final Functional Group Transformation

The final stage of the synthesis involves the selective oxidation of the methyl group at the C2 position of the quinazoline ring to the desired carbaldehyde.

Step 3: Synthesis of 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

The oxidation of the 2-methyl group is selectively achieved using selenium dioxide (SeO2) in a reaction known as the Riley oxidation.[11][12] This method is particularly effective for the oxidation of activated methyl groups, such as those adjacent to aromatic or heterocyclic systems.[2]

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, dissolve 6-chloro-4-(2-chlorophenyl)-2-methylquinazoline (1.0 eq) in a suitable solvent such as dioxane or a mixture of xylene and ethanol.[13]

• Add selenium dioxide (1.2 eq) to the solution.

• Heat the reaction mixture to reflux (typically 100-140 °C depending on the solvent) for 12-24 hours. The progress of the reaction should be monitored by TLC. A black precipitate of elemental selenium will form as the reaction proceeds.

• After the reaction is complete, cool the mixture to room temperature and filter off the black selenium precipitate.

• Wash the precipitate with a small amount of the reaction solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to afford the final product, 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Causality and Expertise: Selenium dioxide is a specific oxidizing agent for allylic and benzylic C-H bonds. The mechanism is believed to involve an ene reaction followed by a[14][15]-sigmatropic rearrangement to form a selenite ester, which then decomposes to the aldehyde.[12] The choice of solvent is crucial for both solubility of the starting material and for achieving the required reaction temperature. Dioxane is a common solvent for SeO2 oxidations. The removal of the selenium byproduct by simple filtration is a key advantage of this method.

Caption: Mechanism of the Riley (SeO2) oxidation.

Data Presentation

Step	Reaction	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1	Friedel-Crafts Acylation	AlCl₃, 2-Chlorobenzoyl chloride	Dichloroethane	60-70	4-6	60-75
2	Acetylation & Cyclization	Acetic anhydride, POCl₃, PPA	Neat/POCl₃	100-140	3-5	70-85
3	Riley Oxidation	Selenium Dioxide (SeO₂)	Dioxane or Xylene	100-140	12-24	40-60[2]

Characterization

The identity and purity of the intermediates and the final product should be confirmed using standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O stretch of the aldehyde).

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point: To assess purity.

Safety Considerations

• Aluminum chloride is corrosive and reacts violently with water. Handle in a fume hood and wear appropriate personal protective equipment (PPE).

• Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. All operations should be conducted in a well-ventilated fume hood.

• Selenium dioxide (SeO₂) and its byproducts are highly toxic. Handle with extreme care in a fume hood, and dispose of selenium waste according to institutional guidelines.

• The reactions involving heating should be performed with appropriate temperature control and behind a safety shield.

References

• Wikipedia. (n.d.). 2-Amino-5-chlorobenzophenone. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-amino-5-chloro-benzophenone derivatives (3a–3g). Retrieved from [Link]

• Google Patents. (n.d.). CN113956168A - Preparation process of 2-amino-5-chlorobenzophenone.

• Patsnap. (2018). Preparation method of 2-amino-5- chlorobenzophenone. Retrieved from [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from [Link]

• Google Patents. (n.d.). US3215737A - Preparation of 2-amino-5-nitro-benzophenone and derivatives thereof.
• Googleapis.com. (1998). WO 98/00427.

• AdiChemistry. (n.d.). Selenium dioxide (SeO2) - Riley oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Riley oxidation. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-amino-5-chlorobenzophenone oxime. Retrieved from [Link]

• ResearchGate. (2000). Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines. Retrieved from [Link]

• YouTube. (2023). Selenium Dioxide | SeO2 reagent mechanism| Reagents in Organic synthesis| M.Sc. Chemistry| CSIR-NET. Retrieved from [Link]

• Emporia State University. (1992). The use of selenium (IV) oxide to oxidize aromatic methyl groups. Retrieved from [Link]

• Oxidising agent. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US3998883A - Process for preparing 6-chloro-2-chloromethyl-4-phenylquinazoline-3-oxide and intermediates therefor.

• ResearchGate. (2021). Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines. Retrieved from [Link]

• ResearchGate. (2004). Nitrogen oxides/selenium dioxide-mediated benzylic oxidations. Retrieved from [Link]

• National Institutes of Health. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). The Medicinal Functionality of Quinazolines. Retrieved from [Link]

Sources

• 1. Preparation method of 2-amino-5-chlorobenzophenone oxime - Eureka | Patsnap [eureka.patsnap.com]
• 2. dspacep01.emporia.edu [dspacep01.emporia.edu]
• 3. youtube.com [youtube.com]
• 4. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US3215737A - Preparation of 2-amino-5-nitro-benzophenone and derivatives thereof - Google Patents [patents.google.com]
• 7. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 8. Bischler-Napieralski Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. adichemistry.com [adichemistry.com]
• 11. Riley oxidation - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. CN113956168A - Preparation process of 2-amino-5-chlorobenzophenone - Google Patents [patents.google.com]
• 15. lkouniv.ac.in [lkouniv.ac.in]

6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde molecular weight and formula

The following technical guide details the physicochemical profile, synthesis, and analytical context of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde , a critical reference standard in pharmaceutical development.

[1][2][3][4][5][6][7]

Executive Summary

6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde (CAS: 93955-15-8) is a highly specific heterocyclic aldehyde primarily utilized as a Pharmaceutical Reference Standard .[1][2][3][4] It is designated as Lorazepam Impurity E (EP) and Lorazepam Related Compound C (USP).[4][5]

For drug development professionals, this molecule represents a critical quality attribute (CQA).[5] Its presence in the API (Active Pharmaceutical Ingredient) of Lorazepam indicates specific side-reactions during the benzodiazepine ring formation or oxidative degradation pathways. The molecule features a quinazoline core with a reactive C2-aldehyde "warhead," making it chemically distinct from the 1,4-benzodiazepine structure of the parent drug.[4]

Physicochemical Specifications

The following data defines the molecular identity and mass parameters required for high-resolution mass spectrometry (HRMS) and stoichiometric calculations.

Parameter	Specification
IUPAC Name	6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde
Common Synonyms	Lorazepam Impurity E; Lorazepam Related Compound C
CAS Number	93955-15-8
Molecular Formula	C₁₅H₈Cl₂N₂O
Molecular Weight	303.14 g/mol
Exact Mass (Monoisotopic)	302.0014 Da
Physical State	Solid (Pale yellow to off-white)
Melting Point	~159–161 °C
Solubility	Soluble in DMSO, Chloroform; Sparingly soluble in Methanol

Structural Analysis

The molecule consists of three distinct pharmacophores/structural zones:

• Quinazoline Core: A bicyclic aromatic heterocycle acting as the scaffold.[5]

• Bis-Chlorination: Two chlorine atoms at the C6 (quinazoline) and C2' (phenyl) positions.[4][5] This substitution pattern generates a distinctive isotopic envelope in Mass Spectrometry (M, M+2, M+4 in a 9:6:1 ratio), essential for identification in complex matrices.[5]

• C2-Carbaldehyde: An electrophilic aldehyde group at the 2-position.[4][5] This is the most reactive site, susceptible to oxidation (to carboxylic acid) or nucleophilic attack (Schiff base formation).[5]

Synthetic Pathways & Formation

Understanding the origin of this molecule is two-fold: (1) its formation as a byproduct in Lorazepam synthesis, and (2) the intentional synthesis of the reference standard.

Mechanistic Origin (Impurity Pathway)

In the synthesis of Lorazepam, the starting material is typically 2-amino-2',5-dichlorobenzophenone .[4] Under acidic conditions or thermal stress, the 1,4-benzodiazepine ring can undergo a ring-contraction rearrangement to form the thermodynamically stable quinazoline-2-carboxaldehyde derivatives.[4]

Laboratory Synthesis of Reference Standard

To generate this molecule intentionally for use as a standard, the most robust method involves the Riley Oxidation of the 2-methyl precursor. This protocol ensures high specificity for the aldehyde functionality without over-oxidation.[5]

Reaction Scheme (Graphviz)

Figure 1: Synthetic workflow for the production of the reference standard via Riley Oxidation.

Experimental Protocol: Riley Oxidation

Objective: Selective oxidation of the C2-methyl group to the C2-aldehyde.[4]

• Reagents:

  • Substrate: 6-chloro-4-(2-chlorophenyl)-2-methylquinazoline (1.0 eq).[4]

  • Oxidant: Selenium Dioxide (SeO₂, 1.1–1.3 eq).[5]

  • Solvent: 1,4-Dioxane (anhydrous).[4][5]

• Procedure:

  • Dissolve the methyl-quinazoline substrate in 1,4-dioxane under an inert atmosphere (N₂).

  • Add SeO₂ in a single portion.[4][5]

  • Heat the mixture to reflux (approx. 101 °C) for 4–6 hours. Monitor by TLC (Target R_f will be lower than starting material due to increased polarity of CHO).

  • Critical Step: Upon completion, filter the hot solution through a Celite pad to remove precipitated black Selenium metal.[5]

• Workup:

  • Concentrate the filtrate under reduced pressure.[5]

  • Purify the residue via recrystallization from Ethyl Acetate/Hexanes or column chromatography (SiO₂, gradient elution) to isolate the aldehyde.

Analytical Characterization Strategy

To validate the identity of this molecule, specifically when distinguishing it from the parent drug Lorazepam, utilize the following orthogonal methods.

Mass Spectrometry (Isotopic Pattern)

The presence of two chlorine atoms provides a definitive spectral fingerprint.[5]

• Base Peak (M): ~302.0 m/z[4][5]

• M+2 Peak: ~304.0 m/z (approx. 65% intensity of base peak)[4]

• M+4 Peak: ~306.0 m/z (approx. 10% intensity of base peak)[4]

• Note: Unlike Lorazepam, this molecule does not show fragments related to the diazepine ring (e.g., loss of CO or ring contraction fragments), confirming the quinazoline core.

Infrared Spectroscopy (FT-IR)

• Aldehyde C=O[4] Stretch: A sharp, distinct band at 1700–1720 cm⁻¹ .[5] This is the diagnostic peak, as the precursor (methyl) and the parent drug (amide/imine) lack this specific carbonyl environment.

HPLC Retention

In reverse-phase chromatography (C18 column, Acidic Mobile Phase):

• The aldehyde is typically less polar than the corresponding carboxylic acid degradation product but more polar than the methyl precursor.[5]

• It usually elutes after Lorazepam in standard EP/USP impurity profiling methods due to the aromatic planarity of the quinazoline ring increasing interaction with the stationary phase.[5]

Handling and Safety

• Toxicity: Classified as Acute Tox. 3 (Oral) .[4][5][6] It is toxic if swallowed.[4][5]

• Reactivity: The aldehyde is air-sensitive over long periods.[4][5] Store under inert gas (Argon/Nitrogen) at 2–8 °C to prevent oxidation to 6-chloro-4-(2-chlorophenyl)quinazoline-2-carboxylic acid.

• Environmental: Hazardous to the aquatic environment (Aquatic Chronic 4).[5] All waste streams containing SeO₂ residues (from synthesis) must be segregated as hazardous heavy metal waste.[4][5]

References

• British Pharmacopoeia (BP). (2024).[4][5] Monograph: Lorazepam Tablets - Impurity Standards. British Pharmacopoeia Commission.[4][5] Link

• United States Pharmacopeia (USP). (2024).[4][5] Lorazepam Related Compound C Reference Standard. USP Store. Link[4][5]

• Riley, H. L., et al. (1932).[5][7] Selenium Dioxide: A New Oxidising Agent. Journal of the Chemical Society.[5] (Foundational citation for the oxidation mechanism).[5][7][8]

• PubChem. (2024).[4][5][9][10] Compound Summary: 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.[1][2][3][4][11] National Library of Medicine.[5][12] Link[4][5]

• LGC Standards. (2024). Certificate of Analysis: Lorazepam Impurity E. Link

Sources

• 1. 6-Chloro-4-(2-chlorophenyl)-quinazoline-2-carbaldehyde [lgcstandards.com]
• 2. 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8 [chemicalbook.com]
• 3. Reference Standards catalogue - British Pharmacopoeia [pharmacopoeia.com]
• 4. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Fumaramide | C4H6N2O2 | CID 446408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carboxaldehyde British Pharmacopoeia (BP) Reference Standard 93955-15-8 [sigmaaldrich.com]
• 7. Riley oxidation - Wikipedia [en.wikipedia.org]
• 8. adichemistry.com [adichemistry.com]
• 9. N-Methylbenzylamide | C8H10N- | CID 54694434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CID 148242083 | ClH2N2O- | CID 148242083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Preparation process of lorazepam impurity C - Eureka | Patsnap [eureka.patsnap.com]
• 12. CID 101958776 | C3N2-2 | CID 101958776 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Spectroscopic Profiling of 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

This technical guide details the spectroscopic characterization and formation pathways of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde , a critical pharmacophore and known degradation impurity (EP Impurity E) of the anxiolytic drug Lorazepam.[1]

[1]

Executive Summary

Compound: 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde CAS: 93955-15-8 Molecular Formula:

Exact Mass: 302.00[1][2][3]

This guide serves as a definitive reference for the structural elucidation of the title compound. Primarily encountered as a rearrangement product during the acidic hydrolysis of Lorazepam, this quinazoline aldehyde represents a stability-indicating marker in pharmaceutical profiling.[1] Its highly conjugated scaffold and reactive aldehyde moiety make it distinct in spectroscopic analysis. This document outlines the formation mechanism, provides a self-validating spectroscopic dataset (NMR, IR, MS), and details the synthetic logic for reference standard generation.

Structural Context & Formation Pathways[1][4]

Understanding the origin of this molecule is essential for interpreting its presence in complex matrices.

The Lorazepam Rearrangement (Degradation Pathway)

Under acidic aqueous conditions (e.g., 0.1 M HCl), the 1,4-benzodiazepine ring of Lorazepam undergoes a ring contraction. This is a thermodynamically driven rearrangement where the 7-membered diazepine ring collapses into the more stable 6-membered quinazoline system, extruding water and rearranging the oxidation state to form the C-2 aldehyde.[1]

De Novo Synthesis (Preparative Pathway)

For the generation of analytical reference standards, the degradation route is inefficient. A robust synthetic route involves the Riley Oxidation of the 2-methyl precursor.[1]

Reaction Logic:

• Precursor: 6-chloro-4-(2-chlorophenyl)-2-methylquinazoline.[1]

• Reagent: Selenium Dioxide (

  ) in 1,4-dioxane/water.

• Mechanism: Ene-reaction followed by dehydration to the aldehyde.[1]

Pathway Visualization

The following diagram illustrates both the degradation mechanism (from Lorazepam) and the synthetic access (from the methyl derivative).

Caption: Dual formation pathways: Acid-catalyzed rearrangement of Lorazepam (Red) vs. Synthetic oxidation (Green).[1]

Spectroscopic Profiling (The Core Data)[1]

This section provides the specific data points required to confirm the identity of the molecule. The data is consistent with the structural electronic effects: the electron-withdrawing chlorine atoms and the heteroaromatic ring system.

Mass Spectrometry (MS)

The chlorine isotope pattern is the primary diagnostic tool in low-resolution MS.[1]

Parameter	Value	Interpretation
Molecular Ion ( )	302 (100%)	Base peak for isotopologue.[1]
Isotope M+2	304 (~65%)	Characteristic pattern for two Chlorine atoms ( ).[1]
Isotope M+4	306 (~10%)	Presence of .[1]
Fragmentation	273 ( )	Loss of the formyl radical (29 Da), typical for aromatic aldehydes.[1]
Fragmentation	238 ( )	Subsequent loss of chlorine.[1]

Infrared Spectroscopy (FT-IR)

The spectrum is dominated by the conjugated carbonyl and the aromatic scaffold.[1]

• 1715 – 1725 cm⁻¹ (Strong, Sharp): Aldehyde Carbonyl (

  ) stretch.[4] This is shifted slightly higher than typical benzaldehydes due to the electron-deficient quinazoline ring.[1]

• 2850 & 2750 cm⁻¹ (Weak): Aldehyde C-H Fermi doublet (often obscured but diagnostic if visible).[1]

• 1610 – 1590 cm⁻¹: C=N stretching of the quinazoline ring.

• 750 – 800 cm⁻¹: C-Cl stretch and aromatic out-of-plane bending.[1]

Nuclear Magnetic Resonance (NMR)

Solvent:

or .[1] Note: Shifts are reported in ppm ( ).

1H NMR (Proton)

The molecule possesses 8 protons .[1] The most critical signal is the aldehyde singlet.

Proton Assignment	Shift ( ppm)	Multiplicity	Integration	Structural Justification
-CHO (C-2)	10.15	Singlet (s)	1H	Deshielded aldehyde proton; diagnostic peak.[1]
H-5 (Quinazoline)	8.15 – 8.20	Doublet (d)	1H	Peri-position to N-1; deshielded by ring current and N.
H-8 (Quinazoline)	7.95 – 8.05	Doublet (d)	1H	Adjacent to N-3 (if numbering follows standard IUPAC).[1]
H-7 (Quinazoline)	7.80 – 7.90	Doublet of Doublets (dd)	1H	Coupling with H-8 (ortho) and H-5 (meta).[1]
Phenyl Ring (H-3' to H-6')	7.40 – 7.65	Multiplet (m)	4H	The 2-chlorophenyl group protons overlap in the aromatic region.[1]

13C NMR (Carbon)

Key diagnostic carbons include the carbonyl and the imine carbons.

• Aldehyde Carbon (

  ): ~191.5 ppm.[1]

• C-2 (Quinazoline): ~160.0 ppm (Ipso to aldehyde).[1]

• C-4 (Quinazoline): ~165.0 ppm (Ipso to phenyl ring).[1]

• Aromatic Region: 127.0 – 140.0 ppm (Complex set of 12 signals for the remaining aromatic carbons).

Experimental Protocol: Isolation & Purification

If isolating this compound as an impurity from Lorazepam degradation for characterization:

Reagents:

• Lorazepam (USP/EP grade).[1]

• 1.0 M Hydrochloric Acid (HCl).[1][5]

• Dichloromethane (DCM).[1]

• Silica Gel (60 Å).[1]

Step-by-Step Methodology:

• Hydrolysis: Dissolve Lorazepam (1.0 g) in 1.0 M HCl (50 mL). Reflux at 100°C for 4 hours. The solution will turn yellow/orange.

• Extraction: Cool to room temperature. Extract the aqueous layer with DCM (

  mL).[1]

• Washing: Wash combined organics with saturated

  (to remove any free acid byproducts) and Brine.[1]

• Drying: Dry over anhydrous

  and concentrate in vacuo.

• Purification: The crude residue contains the aldehyde. Purify via Flash Column Chromatography.[1][6]

  • Stationary Phase: Silica Gel.[1][6][7]

  • Mobile Phase: Hexane:Ethyl Acetate (Gradient 9:1 to 7:3).[1]

  • Target Fraction: The aldehyde typically elutes before the starting material or more polar hydrolysis products (like the carboxylic acid derivative).

Quality Control & Troubleshooting

When analyzing this compound, specific interferences must be ruled out.

Common Impurities[1]

• The Carboxylic Acid: Over-oxidation (or further hydrolysis) of the aldehyde leads to 6-chloro-4-(2-chlorophenyl)quinazoline-2-carboxylic acid .[1]

  • Detection: Disappearance of the 10.15 ppm NMR singlet; appearance of broad -COOH peak (11-13 ppm).[1]

• The Methyl Precursor: If synthesized de novo, unreacted methyl starting material may remain.

  • Detection: Singlet at ~2.8 ppm in 1H NMR (

    ).[1]

Analytical Logic Flow

Use the following logic gate to confirm the structure during QC.

Caption: Analytical decision matrix for structural confirmation.

References

• European Pharmacopoeia (Ph.[1] Eur.) . Lorazepam Monograph: Impurity E. Council of Europe.[1][8] (Defines the compound as a regulated impurity).

• Panderi, I. (1999). "Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions". Journal of Liquid Chromatography & Related Technologies. (Establishes the degradation pathway and isolation). [1]

• LGC Standards . 6-Chloro-4-(2-chlorophenyl)-2-quinazolinecarboxaldehyde (Lorazepam Impurity E). (Confirming CAS and Identity). [1]

• PubChem Compound Summary . CID 617488: 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.[1] National Center for Biotechnology Information.[1] [1]

• Armarego, W. L. F. (1963). "Quinazolines".[1][5][6][7][8][9][10] Advances in Heterocyclic Chemistry. (General reference for Quinazoline ring spectroscopy and reactivity).

Sources

• 1. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Chloro-4-(2-chlorophenyl)-quinazoline-2-carbaldehyde [lgcstandards.com]
• 3. jopcr.com [jopcr.com]
• 4. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. Quinazoline-2-carbaldehyde | C9H6N2O | CID 20243665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tsijournals.com [tsijournals.com]

A Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed predictive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the compound 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde (CAS No: 93955-15-8). While a comprehensive search of scientific literature did not yield experimentally acquired spectra for this specific molecule, this document leverages established NMR principles and published data from structurally analogous compounds to forecast the chemical shifts, multiplicities, and coupling constants. This guide serves as an essential reference for researchers involved in the synthesis, identification, or quality control of this compound, which is known as an impurity of the anxiolytic drug Lorazepam.[1] It includes a thorough interpretation of the predicted spectra, a standardized experimental protocol for data acquisition, and detailed visualizations to aid in structural confirmation.

Introduction and Molecular Structure

6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is a complex heterocyclic molecule featuring a quinazoline core substituted with a chlorine atom, a 2-chlorophenyl group, and a carbaldehyde functional group.[2] These features create a distinct electronic environment that results in a unique and predictable NMR fingerprint. Understanding this fingerprint is crucial for verifying the molecular structure and assessing the purity of synthesized samples.

The structural complexity and the presence of multiple aromatic rings and electron-withdrawing groups dictate a characteristic distribution of signals in both the ¹H and ¹³C NMR spectra. The aldehyde proton is expected to be significantly deshielded, appearing far downfield. The protons on the quinazoline and phenyl rings will exhibit complex splitting patterns due to spin-spin coupling.

To facilitate a clear discussion, the following atom numbering system will be used throughout this guide:

Caption: Molecular structure and atom numbering scheme.

Predicted ¹H NMR Spectrum Analysis (400 MHz, CDCl₃)

The ¹H NMR spectrum is predicted to show signals corresponding to seven distinct proton environments. The aldehyde proton will be the most downfield signal, while the protons on the two aromatic rings will appear in the aromatic region with characteristic splitting patterns.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
H9 (CHO)	9.5 - 10.5	Singlet (s)	N/A	Aldehyde protons are highly deshielded due to the electronegativity of the oxygen and the anisotropic effect of the C=O bond. Data from similar aromatic aldehydes supports this range.[3]
H5	8.1 - 8.3	Doublet (d)	J = 2.0 - 2.5	This proton is ortho to the C4-substituent and meta to the C6-Cl. It will appear as a doublet due to coupling with H7. The deshielding is due to its position on the quinazoline ring.[4]
H7	7.9 - 8.1	Doublet of doublets (dd)	J = 8.5 - 9.0, 2.0 - 2.5	H7 is coupled to both H8 (ortho-coupling) and H5 (meta-coupling), resulting in a dd pattern. The chloro group at C6 will have a deshielding effect.
H8	7.6 - 7.8	Doublet (d)	J = 8.5 - 9.0	H8 is ortho to the ring nitrogen (N1) and coupled to H7, leading to a simple doublet.
H3'	7.5 - 7.7	Multiplet (m)	~7.5 - 8.0	Protons on the 2-chlorophenyl ring will have overlapping signals. H3' is ortho to the chloro substituent and will be coupled to H4'.
H4'	7.4 - 7.6	Multiplet (m)	~7.5 - 8.0	Coupled to both H3' and H5', this proton will likely appear as a triplet or triplet of doublets.
H5'	7.4 - 7.6	Multiplet (m)	~7.5 - 8.0	Coupled to H4' and H6', this signal will overlap with other phenyl protons.
H6'	7.3 - 7.5	Multiplet (m)	~7.5 - 8.0	This proton is ortho to the point of attachment to the quinazoline ring and will be coupled to H5'. Its chemical shift will be influenced by the steric hindrance between the two ring systems.

Predicted ¹³C NMR Spectrum Analysis (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to show 15 distinct signals, corresponding to each unique carbon atom in the molecule. The aldehyde carbon will be the most downfield signal.

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale
C9 (CHO)	190 - 195	Aldehyde carbons are significantly deshielded and typically appear in this region.[3]
C2	158 - 162	This carbon is attached to the electron-withdrawing aldehyde group and flanked by two nitrogen atoms, causing a strong downfield shift.[4]
C4	160 - 164	Attached to the phenyl group and a nitrogen atom, this carbon is also significantly deshielded.
C8a	150 - 153	Aromatic bridgehead carbon adjacent to a nitrogen atom.
C4a	148 - 151	Aromatic bridgehead carbon adjacent to a nitrogen atom.
C1'	138 - 141	The ipso-carbon of the phenyl ring, attached to the quinazoline core.
C6	135 - 138	Carbon bearing the chloro substituent; its shift is moved downfield by the halogen.
C7	133 - 136	Aromatic CH carbon on the quinazoline ring.
C2'	131 - 134	Carbon bearing the chloro substituent on the phenyl ring.
C5	129 - 132	Aromatic CH carbon on the quinazoline ring.
C3', C4', C5', C6'	127 - 131	These four carbons of the 2-chlorophenyl ring will have distinct but closely spaced signals in the aromatic region.[5]
C8	123 - 126	Aromatic CH carbon on the quinazoline ring.

Standardized Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible NMR data, a standardized protocol is essential. The following methodology is recommended for the analysis of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

4.1 Sample Preparation

• Weighing: Accurately weigh 10-15 mg of the dried compound.

• Solvent Selection: Use approximately 0.7 mL of high-purity deuterated chloroform (CDCl₃) as the solvent. CDCl₃ is a common choice for small organic molecules and its residual peak (δ ~7.26 ppm for ¹H, δ ~77.16 ppm for ¹³C) serves as a convenient secondary reference.[6]

• Internal Standard: Add tetramethylsilane (TMS) as an internal standard for precise chemical shift referencing (δ = 0.00 ppm).

• Dissolution: Transfer the sample and solvent into a clean, dry 5 mm NMR tube. Cap the tube and gently agitate or vortex until the sample is fully dissolved.

4.2 NMR Instrument Configuration

• Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended for good signal dispersion.[4][7]

• Probe: A standard broadband or inverse detection probe.

• Temperature: Maintain a constant temperature, typically 25°C (298 K), to ensure chemical shift stability.

4.3 Data Acquisition Parameters

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm (e.g., -2 to 14 ppm).

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on sample concentration.

• ¹³C NMR:

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (e.g., -10 to 230 ppm).

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C.

4.4 Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum and apply an automatic baseline correction.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm or the residual CDCl₃ peak to 7.26 ppm (¹H) / 77.16 ppm (¹³C).

• Integration and Peak Picking: Integrate all signals in the ¹H spectrum and perform peak picking for both ¹H and ¹³C spectra.

Caption: Recommended workflow for NMR data acquisition and processing.

Conclusion

This guide presents a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde. The predicted chemical shifts and coupling patterns are grounded in fundamental NMR theory and comparative data from related chemical structures. The detailed spectral interpretation and the standardized experimental workflow provided herein offer a robust framework for scientists engaged in the synthesis and characterization of this compound. Experimental verification remains the final, crucial step for unequivocal structural elucidation, and this guide provides the expected benchmark for that analysis.

References

• Journal of Pharmaceutical Research. Synthesis and Characterization of Structurally Related Compounds of Lorazepam and Temazepam.
• Chemicalbook. 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8.
• ACS Publications. Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors. Journal of Medicinal Chemistry.

• Frontiers in Chemistry. Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines. Available at: [Link]

• PubChem. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde. Available at: [Link]

• Royal Society of Chemistry. Synthesis of Quinazolines from 2-aminobenzylamines with Benzylamines and N - Substituted Benzylamines under Transition Metal - Free Conditions.
• Royal Society of Chemistry. [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature.
• Royal Society of Chemistry. Synthesis of Quinazolines from 2-aminobenzylamines with Benzylamines and N - Substituted Benzylamines under Transition Metal - Free Conditions.

Sources

• 1. 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8 [chemicalbook.com]
• 2. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes & Protocols: Vilsmeier-Haack Formylation of the Quinazoline Core

Abstract

The quinazoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anticancer and anti-inflammatory effects.[1][2][3][4][5] The introduction of a formyl (-CHO) group onto this heterocyclic system via the Vilsmeier-Haack reaction provides a versatile synthetic handle for further molecular elaboration. This transformation, however, is governed by the nuanced principles of electrophilic aromatic substitution on a complex heterocyclic system. This guide provides an in-depth analysis of the reaction mechanism, detailed experimental protocols, and critical insights into controlling the regioselectivity of the formylation on the quinazoline core. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful reaction for the synthesis of novel quinazoline derivatives.

Theoretical Background & Mechanistic Insights

The Vilsmeier-Haack (V-H) reaction is a robust method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7] The reaction employs a Vilsmeier reagent, a mild electrophile, which is typically generated in situ from N,N-dimethylformamide (DMF) and an acid halide, most commonly phosphorus oxychloride (POCl₃).[6][8]

Formation of the Vilsmeier Reagent

The reaction begins with the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a phosphate derivative to form the highly electrophilic chloroiminium cation, known as the Vilsmeier reagent.[6][9][10][11] This reagent is the active formylating agent in the reaction.

Electrophilic Attack and Regioselectivity on the Quinazoline Core

The Vilsmeier reagent is a relatively weak electrophile compared to the acylium ions used in Friedel-Crafts acylation.[11][12] Consequently, the V-H reaction requires an electron-rich substrate for substitution to occur efficiently.[8][12]

The quinazoline ring system consists of two fused rings: an electron-rich benzene ring and an electron-deficient pyrimidine ring. Therefore, electrophilic substitution, such as Vilsmeier-Haack formylation, is strongly favored to occur on the benzene portion of the scaffold (positions 5, 6, 7, or 8).

The precise position of formylation (regioselectivity) is dictated by the electronic effects of any pre-existing substituents on the benzene ring.

• Electron-Donating Groups (EDGs) such as methoxy (-OCH₃) or amino (-NH₂) groups at positions 6 or 8 will strongly activate the ring towards electrophilic attack, typically directing formylation to the ortho and para positions. For example, a 6-methoxyquinazoline is expected to undergo formylation primarily at the C-5 position.[13]

• Electron-Withdrawing Groups (EWGs) will deactivate the ring, making the reaction more difficult and potentially requiring harsher conditions.

The overall mechanism involves the electrophilic attack of the Vilsmeier reagent on the electron-rich benzene ring of the quinazoline, followed by the loss of a proton to restore aromaticity. The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final quinazoline carbaldehyde.[6][8]

Sources

• 1. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. 2-Azidobenzaldehyde-Enabled Construction of Quinazoline Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 10. Vilsmeier reagent - Wikipedia [en.wikipedia.org]
• 11. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Analytical Strategies for Lorazepam Impurity Profiling

Abstract

Lorazepam, a high-potency benzodiazepine, presents unique stability challenges due to its susceptibility to hydrolysis and thermal rearrangement. This Application Note provides a definitive guide to the detection, identification, and quantification of Lorazepam impurities in compliance with USP <621> and ICH Q3A/Q3B guidelines. We detail a robust, stability-indicating HPLC-UV protocol and an advanced LC-MS/MS workflow for trace structural elucidation, supported by a validated impurity mapping system that resolves critical nomenclature discrepancies between USP and EP monographs.

Introduction: The Stability Paradox

Lorazepam differs from many benzodiazepines due to the presence of a 3-hydroxy group. While this moiety facilitates direct glucuronidation (bypassing Phase I oxidative metabolism), it introduces chemical instability. Under acidic conditions, the seven-membered diazepine ring undergoes hydrolytic cleavage, while thermal stress induces ring contraction into quinazoline derivatives.

Effective impurity profiling requires a method capable of separating the active pharmaceutical ingredient (API) from both process-related impurities (e.g., acetylated precursors) and degradation products (e.g., benzophenones and quinazolines).

Impurity Mapping & Nomenclature

Regulatory harmonization is a common pain point in Lorazepam analysis. The United States Pharmacopeia (USP) and European Pharmacopoeia (EP) use different naming conventions for the same chemical entities. The table below serves as a translation key for your laboratory.

Table 1: Harmonized Impurity Map

Chemical Structure Name	USP Designation	EP Designation	Origin	Relative Retention (RRT)*
2-Amino-2',5-dichlorobenzophenone	Related Compound B	Impurity A	Degradant (Acid Hydrolysis)	~1.35
Lorazepam Acetate (3-O-Acetyl lorazepam)	Related Compound A	Impurity B	Process Impurity	~1.50
Quinazoline Methanol (6-Chloro-4-(2-chlorophenyl)-2-quinazoline methanol)	Related Compound E	Impurity C	Degradant	~0.65
Quinazolinone (6-Chloro-4-(2-chlorophenyl)-2(1H)-quinazolinone)	Related Compound D	Impurity D	Degradant	~0.45
Quinazoline Carboxaldehyde (6-Chloro-4-(2-chlorophenyl)-2-quinazolinecarboxaldehyde)	Related Compound C	Impurity E	Degradant (Thermal/Rearrangement)	~2.10

*RRT values are approximate and dependent on specific column chemistry (C18).

Degradation Pathways

Understanding the mechanism of impurity formation is critical for method development. The diagram below illustrates the two primary degradation vectors: Hydrolysis (Ring Opening) and Rearrangement (Ring Contraction).

Figure 1: Mechanistic pathways for Lorazepam degradation.[1] Acidic conditions favor the formation of Benzophenones (Red), while thermal stress drives the rearrangement to Quinazoline derivatives (Yellow).

Protocol 1: Stability-Indicating HPLC-UV Method

This protocol is designed for routine Quality Control (QC) and release testing. It utilizes a buffered mobile phase to prevent on-column degradation of the API during the run.

Experimental Rationale

• Column Selection: A C18 column with high carbon load is selected to retain the non-polar benzophenone impurities.

• Buffer pH: Ammonium Acetate at pH 6.0 is critical. Lower pH (< 4.[2]0) can induce artifactual degradation of Lorazepam into benzophenone during the analysis itself.

• Detection: 230 nm is chosen as the isosbestic point where the response factors of the benzodiazepine ring and the open-ring benzophenones are comparable.

Method Parameters

Parameter	Setting
Instrument	HPLC or UHPLC System with PDA/UV Detector
Column	C18, 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge or Thermo Syncronis)
Mobile Phase A	0.05 M Ammonium Acetate Buffer (pH 6.0 adjusted with Acetic Acid)
Mobile Phase B	Acetonitrile : Methanol (80:20 v/v)
Flow Rate	1.0 mL/min
Column Temp	25°C
Injection Vol	20 µL
Detection	UV at 230 nm

Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	70	30	Equilibration
5.0	70	30	Isocratic Hold
25.0	30	70	Linear Gradient
30.0	30	70	Wash
31.0	70	30	Re-equilibration
40.0	70	30	End

System Suitability Criteria

• Resolution (Rs): > 2.0 between Lorazepam and USP Related Compound B.

• Tailing Factor: < 1.5 for the Lorazepam peak.

• Precision: RSD < 2.0% for 6 replicate injections of the standard.

Protocol 2: LC-MS/MS for Impurity Identification

When unknown peaks appear during stability studies (e.g., RRT 0.85 or 1.15), mass spectrometry is required for structural elucidation.

Workflow Configuration

• Ionization: Electrospray Ionization (ESI) in Positive Mode. Benzodiazepines protonate readily at the imine nitrogen.

• Mobile Phase Modification: Replace Ammonium Acetate with 0.1% Formic Acid in Water (A) and Acetonitrile (B) to enhance ionization efficiency. Note: Run time must be minimized to avoid acid-induced degradation in the source.

MS/MS Transitions (MRM Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)
Lorazepam	321.1 [M+H]+	275.1 (Loss of H2O + CO)	30
USP RC B (Benzophenone)	266.0 [M+H]+	230.0 (Loss of HCl)	35
USP RC A (Acetate)	363.1 [M+H]+	303.1 (Loss of Acetate)	25

Method Validation Strategy

To ensure the method is "fit for purpose," follow this validation logic flow, derived from ICH Q2(R1).

Figure 2: Validation workflow ensuring specificity against degradation products before assessing quantitative parameters.

Troubleshooting & Best Practices

• Peak Splitting: Lorazepam can exist as atropisomers at low temperatures. Ensure column temperature is maintained at ≥25°C to facilitate rapid interconversion and sharp peaks.

• Ghost Peaks: Benzophenones are highly adhesive to plastic. Avoid using plastic sample vials; use silanized glass vials to prevent carryover.

• pH Sensitivity: If the retention time of USP Related Compound B drifts, check the buffer pH. A shift of ±0.2 pH units can significantly alter the selectivity of the ionizable amine group on the benzophenone.

References

• United States Pharmacopeia (USP). Lorazepam Monograph: Related Compounds.[1][3] USP-NF.

• European Directorate for the Quality of Medicines (EDQM). Lorazepam: Impurities A, B, C, D, E. European Pharmacopoeia (Ph.[3] Eur.).

• Konda, S.R., et al. (2017).[4][5] "Development and Validation of Related Compounds Method for Lorazepam Tablets by Reverse Phase UPLC." Austin Journal of Analytical and Pharmaceutical Chemistry, 4(2): 1087.[4]

• Shaikh, A.S., & Shaikh, A. (2025). "Stability Indicating HPLC Method Development: A Review." International Research Journal of Pharmacy and Medical Sciences, 8(3), 26-33.[6]

• Rasmussen, H.T., et al. (2025). "Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices." LCGC International.

Disclaimer: This protocol is intended for research and development purposes. All methods must be validated in the user's laboratory according to local regulatory standards (e.g., FDA, EMA) before use in a GMP environment.

Sources

• 1. Lorazepam Related Compound B USP Reference Standard Sigma-Aldrich [sigmaaldrich.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Lorazepam impurity D EP Reference Standard CAS 54699-91-1 Sigma Aldrich [sigmaaldrich.com]
• 4. Development and Validation of Related Compounds Method for Lorazepam Tablets by Reverse Phase UPLC [austinpublishinggroup.com]
• 5. researchgate.net [researchgate.net]
• 6. irjpms.com [irjpms.com]

Application Notes and Protocols for 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde Powder

Introduction

6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is a substituted quinazoline derivative that serves as a crucial reference standard in pharmaceutical quality control, particularly in the analysis of Lorazepam and its related substances.[1][2][3] Its role as a known impurity underscores the importance of its accurate handling and storage to ensure the integrity of analytical results.[4] Quinazoline scaffolds are of significant interest in medicinal chemistry due to their broad range of biological activities.[5][6] The presence of a reactive aldehyde group and chloro-substituents on the quinazoline core necessitates specific handling and storage protocols to prevent degradation and ensure the safety of laboratory personnel.[7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, storage, and use of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde powder. The protocols outlined below are designed to ensure experimental accuracy, reproducibility, and personnel safety.

Health and Safety

6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is classified as a hazardous substance. Adherence to strict safety protocols is mandatory.

GHS Hazard Classification: [2][9]

• Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.

• Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.

• Hazardous to the aquatic environment, long-term hazard (Category 4): H413 - May cause long lasting harmful effects to aquatic life.

Signal Word: Danger[9][10]

Hazard Pictograms:

Precautionary Statements: [3][9]

• P264: Wash hands thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P330: Rinse mouth.

• P337 + P313: If eye irritation persists: Get medical advice/attention.

• P405: Store locked up.

• P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is fundamental to its proper handling and storage.

Property	Value	Reference(s)
CAS Number	93955-15-8	[1][2]
Molecular Formula	C₁₅H₈Cl₂N₂O	[1][2]
Molecular Weight	303.14 g/mol	[1][2]
Appearance	Off-white to yellow solid	[1]
Melting Point	159 °C	[3]
Boiling Point	482.0 ± 55.0 °C (Predicted)	[3]
Solubility	Slightly soluble in chloroform and methanol.	[3]
Storage Temperature	2-8°C	[1][3]

Protocols for Handling and Storage

Personal Protective Equipment (PPE)

Due to the toxic nature of the compound, a comprehensive suite of PPE is required.[11][12]

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

• Hand Protection: Nitrile gloves are recommended. Change gloves frequently and immediately if contaminated.

• Body Protection: A lab coat must be worn and kept fastened. An apron may be necessary for larger quantities.

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a respirator is required.

Protocol for Weighing of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde Powder

This protocol is designed to minimize the risk of inhalation and contamination.[11][12][13][14][15]

• Preparation of the Weighing Area:

  • Designate a specific area for weighing the toxic powder, preferably within a certified chemical fume hood.

  • Ensure the area is clean and free of drafts.

  • Cover the work surface with a disposable lab mat.

• Tare-Weigh Procedure:

  • Place a labeled, sealable container on the analytical balance and tare to zero.

  • Move the tared container to the chemical fume hood.

  • Carefully transfer the desired amount of powder into the container using a dedicated, disposable spatula.

  • Securely close the container.

  • Wipe the exterior of the container with a damp cloth to remove any residual powder.

  • Return the sealed container to the balance to obtain the final weight.

• Post-Weighing:

  • Dispose of the spatula and any contaminated materials in a designated hazardous waste container.

  • Clean the weighing area and the balance thoroughly.

  • Remove and dispose of gloves properly, and wash hands thoroughly with soap and water.

Experimental Workflow for Weighing Toxic Powder

Caption: Workflow for the safe weighing of toxic powders.

Storage Protocols

Proper storage is critical to maintain the stability and integrity of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Short-Term Storage (Up to 4 weeks):

• Store the solid powder in its original, tightly sealed container at 2-8°C in a refrigerator.[1][3]

• The storage area should be secure and accessible only to authorized personnel.

• Avoid exposure to light.

Long-Term Storage (Greater than 4 weeks):

• For long-term stability, store the solid powder at -20°C in a tightly sealed container.

• Consider storage under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation of the aldehyde group.

Solution Storage:

• A stock solution in methanol (0.25 mg/mL) should be stored in a deep freeze (-20°C) and is recommended for use within two days.[1]

• For longer-term storage of solutions, it is advisable to prepare fresh solutions as needed.

• All solutions should be stored in amber vials to protect from light.

Chemical Stability and Incompatibility

• Stability: Quinazoline derivatives are generally stable to mild acid and alkaline conditions.[16] However, the aldehyde functional group is susceptible to oxidation to the corresponding carboxylic acid, especially in the presence of air and light.[7] It may also be prone to polymerization.

• Incompatibility: Avoid contact with strong oxidizing agents, strong reducing agents, and strong bases.[5][17][18] As a chlorinated compound, it should not be stored with alkali or alkaline earth metals.[5][19]

Potential Degradation Pathways

Caption: Potential degradation pathways of the compound.

Protocol for Solution Preparation

This protocol provides a general guideline for preparing a stock solution of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

• Solvent Selection: Methanol is a suitable solvent for preparing stock solutions.[1][3]

• Preparation of Stock Solution (Example: 1 mg/mL):

  • Accurately weigh 1 mg of the compound using the protocol for weighing toxic powders.

  • Transfer the weighed powder to a 1 mL amber volumetric flask.

  • Add a small amount of methanol to dissolve the powder, sonicating briefly if necessary.

  • Once dissolved, bring the volume to 1 mL with methanol.

  • Cap the flask and invert several times to ensure homogeneity.

• Working Solutions:

  • Prepare working solutions by diluting the stock solution with the appropriate mobile phase or solvent for your analytical method.

Waste Disposal

All waste containing 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde must be treated as hazardous waste.

• Solid Waste: Contaminated disposables (gloves, weigh papers, etc.) and excess solid compound should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions should be collected in a designated chlorinated solvent waste container.

• Follow all institutional and local regulations for the disposal of chlorinated hazardous waste.[7]

Emergency Procedures

Spill Response:

• Small Spills:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical spills.

  • Carefully collect the absorbed material and place it in a sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable cleaning agent.

• Large Spills:

  • Evacuate the laboratory and alert others.

  • Contact your institution's emergency response team immediately.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[20]

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[20]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[17]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[21]

References

• Pharmaffiliates. Lorazepam - Impurity E. [Link]

• National Center for Biotechnology Information. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. [Link]

• National Center for Biotechnology Information. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde. [Link]

• Carl ROTH. Safety Data Sheet: Xylometazoline hydrochloride. [Link]

• IJRAR.org. BIOLOGICAL IMPORTANCE OF QUINAZOLINE DERIVATIVES A REVIEW. [Link]

• ACS Publications. Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors. [Link]

• Quimivita. Best practices for handling chemical reagents to prevent cross-contamination. [Link]

• Centers for Disease Control and Prevention. What to Do in a Chemical Emergency. [Link]

• MDPI. Aldehydes: What We Should Know About Them. [Link]

• SciSpace. 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. [Link]

• University of Massachusetts Amherst. Working Safely with Toxic Powders. [Link]

• InterFocus. A Guide to Handling and Storing Chemicals in a Lab. [Link]

• British Pharmacopoeia. 6-chloro-4-(2-chlorophenyl)quinazoline-2-carboxaldehyde. [Link]

• MDPI. Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. [Link]

• ResearchGate. Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. [Link]

• Crystalgen. Tips for Handling Lab Chemicals: A Comprehensive Guide. [Link]

• Patsnap. Preparation process of lorazepam impurity C. [Link]

• Alpha Aromatics. What Are Aldehydes And How Are They Used In Perfumery?. [Link]

• ResearchGate. Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions by High Performance Liquid Chromatography. [Link]

• ResearchGate. Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. [Link]

• National Center for Biotechnology Information. Quinazoline derivatives: synthesis and bioactivities. [Link]

• ResearchGate. Synthesis and thermal decomposition kinetics of some pyrazolo-quinazoline derivatives. [Link]

• Duke University. Chemical Safety Guidelines - Toxic and Health Hazard Powders (and suspensions/solutions). [Link]

• National Center for Biotechnology Information. Preparation and photophysical properties of quinazoline-based fluorophores. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• The European Medicines Agency. Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• World Health Organization. Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. [Link]

• JoVE. Facile Preparation of 4-Substituted Quinazoline Derivatives. [Link]

• Emory University. EHS-461, WEIGHING HAZARDOUS POWDERS. [Link]

• MDPI. Thermal Degradation and Organic Chlorine Removal from Mixed Plastic Wastes. [Link]

• Florida State University. Chemical Emergencies, Exposures, and Spills. [Link]

• National Center for Biotechnology Information. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. [Link]

• Vita-D-Chlor. Guidance Manual for the Disposal of Chlorinated Water. [Link]

• Organic Chemistry Portal. Quinazoline synthesis. [Link]

• Utah State University. Incompatible Chemicals. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8 [chemicalbook.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 6. gov.uk [gov.uk]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. researchgate.net [researchgate.net]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reconstitution of Powders or Crystals into Liquid Medications | Basicmedical Key [basicmedicalkey.com]
• 11. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 12. Powder Weighing Procedure | Safety Unit [weizmann.ac.il]
• 13. web.uri.edu [web.uri.edu]
• 14. safety.duke.edu [safety.duke.edu]
• 15. ehso.emory.edu [ehso.emory.edu]
• 16. 5.10 Reconstituted Medication – Nursing Skills 2e [wtcs.pressbooks.pub]
• 17. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 19. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 20. What to Do in a Chemical Emergency | Chemical Emergencies | CDC [cdc.gov]
• 21. pubs.acs.org [pubs.acs.org]

Chan-Lam coupling reaction for functionalizing quinazolines

Application Note: Precision Functionalization of Quinazolines via Chan-Lam Coupling

Executive Summary

The quinazoline pharmacophore is a cornerstone in medicinal chemistry, serving as the structural backbone for numerous kinase inhibitors (e.g., Gefitinib, Erlotinib). Traditional functionalization methods, such as SNAr or Buchwald-Hartwig amination, often require pre-functionalized aryl halides and harsh thermal conditions.

This guide details the Chan-Lam coupling reaction , a superior alternative for introducing aryl diversity onto the quinazoline core. By utilizing aryl boronic acids and copper catalysis under aerobic conditions, this protocol offers a milder, functional-group-tolerant pathway to N-arylated quinazolin-4(3H)-ones and 4-aminoquinazolines.

Key Advantages:

• Ambient Conditions: Reactions typically proceed at Room Temperature (RT) to 60°C.

• Aerobic Oxidant: Utilizes atmospheric oxygen (O₂), eliminating toxic oxidants.

• Halide-Free: Avoids the need for aryl bromides/iodides, utilizing stable boronic acids.

Mechanistic Insight

Understanding the catalytic cycle is critical for troubleshooting. Unlike Pd(0)/Pd(II) cycles, the Chan-Lam reaction operates via a Cu(II)/Cu(III) oxidative cycle.

The "Trap-and-Oxidize" Mechanism:

• Transmetallation: The aryl boronic acid transmetallates with the Cu(II) species (typically Cu(OAc)₂), transferring the aryl group to Copper.[1]

• Coordination: The quinazoline substrate (acting as a nucleophile via N3 or the exocyclic amine) coordinates to the Cu(II)-aryl complex.

• Oxidation (The Critical Step): The resulting Cu(II) complex is unstable and must be oxidized to a high-energy Cu(III) species by atmospheric oxygen.

• Reductive Elimination: The C-N bond is formed, releasing the product and regenerating Cu(I), which is re-oxidized to Cu(II) to close the cycle.

Graphviz Diagram: Catalytic Cycle

Caption: Figure 1.[1][2] The Cu(II)/Cu(III) oxidative catalytic cycle for Chan-Lam coupling.

Experimental Protocols

Protocol A: N3-Arylation of Quinazolin-4(3H)-ones (The "Golden" Method)

This protocol targets the amide nitrogen (N3) of the quinazolinone ring, a common modification for optimizing solubility and metabolic stability.

Reagents:

• Substrate: Quinazolin-4(3H)-one derivative (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (2.0 equiv)[3]

• Catalyst: Cu(OAc)₂ (anhydrous) (0.2 – 1.0 equiv)

• Base: Pyridine (2.0 equiv)

• Solvent: Dichloromethane (DCM) or Methanol (MeOH) [0.1 M]

• Additives: Activated 4Å Molecular Sieves (Critical for moisture control)

Step-by-Step Procedure:

• Preparation: Oven-dry a reaction vial and a magnetic stir bar. Allow to cool in a desiccator.

• Charging: Add Quinazolin-4(3H)-one (1.0 mmol), Aryl Boronic Acid (2.0 mmol), Cu(OAc)₂ (0.2 mmol for catalytic, 1.0 mmol for difficult substrates), and 4Å Molecular Sieves (200 mg) to the vial.

• Solvent Addition: Add anhydrous DCM (10 mL).

• Base Addition: Add Pyridine (2.0 mmol, 161 µL) dropwise.

• Aeration: Cap the vial loosely or attach an O₂ balloon. Note: For small scale (<500 mg), ambient air in a loosely capped vial is sufficient.

• Reaction: Stir vigorously at Room Temperature (25°C) for 16–24 hours.

  • Checkpoint: The reaction mixture should turn from blue/green (Cu(II)) to a dark brown/black slurry as the reaction progresses.

• Work-up:

  • Dilute with EtOAc (20 mL).

  • Filter through a pad of Celite to remove copper salts and sieves.

  • Wash the filtrate with 1M HCl (to remove pyridine) and Brine.

  • Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Functionalization of 4-Aminoquinazolines

This protocol is used to synthesize N-diaryl amines at the C4 position.

Modifications from Protocol A:

• Base: Use Triethylamine (Et₃N) or 2,6-Lutidine instead of Pyridine.

• Solvent: Acetonitrile (MeCN) is often superior for exocyclic amines.

• Temperature: Mild heating (40–60°C) may be required for sterically hindered amines.

Optimization & Troubleshooting Guide

Decision Tree for Reaction Optimization:

Caption: Figure 2. Logic flow for optimizing stalled Chan-Lam reactions.

Key Parameter Summary:

Parameter	Standard Condition	Optimization for Difficult Substrates	Reason
Copper Source	Cu(OAc)₂	Cu(OTf)₂ or CuI	Triflate is more electrophilic; CuI can access different cycles.
Ligand	None (Base acts as ligand)	2,2'-Bipyridine (1:1 with Cu)	Stabilizes Cu species, preventing catalyst death.
Atmosphere	Ambient Air	O₂ Balloon (1 atm)	Increases rate of oxidation from Cu(II) to Cu(III).
Water	Anhydrous + Sieves	Controlled trace water	Rare: Some cycles require trace water for proton transfer, but generally dry is best for quinazolines.

Substrate Scope & Limitations

• Electronic Effects:

  • Electron-Poor Boronic Acids (e.g., -CF3, -NO2): React slower. Require heating (50°C) and higher catalyst loading (0.5–1.0 equiv).

  • Electron-Rich Boronic Acids (e.g., -OMe): React rapidly but are prone to protodeboronation side reactions.

• Regioselectivity:

  • In Quinazolin-4(3H)-ones, N3 arylation is highly favored over O-arylation due to the thermodynamic stability of the amide-like product and the directing effect of the adjacent carbonyl.

• Sterics:

  • Ortho-substituted boronic acids are challenging. Use Protocol B modifications (MeCN, 60°C) and consider using Cu(OH)(TMEDA)Cl as a specialized catalyst for sterically demanding couplings.

References

• Chan, D. M. T., et al. "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2933–2936. Link

• Evans, D. A., et al. "Copper-Promoted C-N and C-O Bond Cross-Coupling with Phenylboronic Acids." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2937–2940.[4] Link

• Lam, P. Y. S., et al. "New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions via Arylboronic Acid/Cupric Acetate Arylation." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2941–2944. Link

• Qiao, J. X., & Lam, P. Y. S. "Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives." Synthesis, 2011, pp. 829–856. Link

• Vantourout, J. C., et al. "Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity."[4] Journal of the American Chemical Society, vol. 139, no.[4] 13, 2017, pp. 4769–4779.[4] Link

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Copper catalyzed N-arylation of amidines with aryl boronic acids and one-pot synthesis of benzimidazoles by a Chan-Lam-Evans N-arylation and C-H activation/C-N bond forming process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chan-Lam Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

Welcome to the technical support center for the purification of crude 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the purification process. Our goal is to provide you with the expertise and practical insights needed to achieve high purity of your target molecule.

I. Understanding the Molecule and Potential Impurities

6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds and is also known as an impurity in the production of Lorazepam.[1][2][3] Successful purification requires an understanding of its chemical nature and the likely impurities that may be present in the crude reaction mixture.

Common sources of impurities include:

• Unreacted starting materials: Depending on the synthetic route, these could include derivatives of 2-aminobenzophenone.

• Side-products: Incomplete cyclization or alternative reaction pathways can lead to various quinazoline-related impurities.

• Reagents and catalysts: Residual reagents or catalysts used in the synthesis can contaminate the crude product.[4][5]

• Degradation products: The target molecule itself can be sensitive to certain conditions, leading to degradation. For instance, quinoline aldehydes can be susceptible to the acidic nature of standard silica gel.

II. Troubleshooting Common Purification Issues

This section addresses specific problems you might face during the purification of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, providing detailed, step-by-step solutions.

FAQ 1: My compound is streaking badly on the TLC plate, making it difficult to assess purity and choose a solvent system for column chromatography. What can I do?

Answer: Streaking on a TLC plate is a common issue when dealing with nitrogen-containing heterocyclic compounds like quinazolines. This is often due to strong interactions between the basic nitrogen atoms in the quinazoline ring and the acidic silanol groups on the surface of the silica gel.

Causality: The lone pair of electrons on the nitrogen atoms can form strong hydrogen bonds with the acidic protons of the silica gel, causing the compound to move unevenly up the plate, resulting in a streak rather than a well-defined spot.

Troubleshooting Protocol:

• Neutralize the Stationary Phase: Add a small amount of a basic modifier to your eluent system. Triethylamine (TEA) is a common and effective choice. Start by adding 0.1-1% (v/v) of TEA to your chosen mobile phase. This will neutralize the acidic sites on the silica gel, minimizing the strong interactions and leading to sharper spots.

• Optimize the Solvent System: A well-chosen solvent system is crucial. For quinazoline derivatives, a combination of a non-polar solvent like hexane or heptane with a more polar solvent like ethyl acetate is a good starting point. Gradually increasing the polarity by increasing the proportion of ethyl acetate should improve the Rf value of your compound.

• Consider Alternative Stationary Phases: If streaking persists even with a modified mobile phase, consider using a different stationary phase for your TLC analysis. Neutral or basic alumina plates can be a good alternative to silica gel for basic compounds.

FAQ 2: I am losing a significant amount of my product during column chromatography. What are the likely causes and how can I improve my recovery?

Answer: Product loss during column chromatography can be attributed to several factors, including irreversible adsorption onto the stationary phase, degradation of the compound on the column, or co-elution with impurities.

Causality and Solutions:

• Irreversible Adsorption: As with TLC streaking, the basic nature of the quinazoline can lead to strong, sometimes irreversible, binding to the acidic silica gel.

  • Deactivate the Silica Gel: Before packing your column, you can prepare a slurry of the silica gel in your initial, least polar eluent containing 0.1-1% triethylamine.[6] This pre-treatment neutralizes the acidic sites throughout the stationary phase.

  • Use an Alternative Stationary Phase: For particularly problematic compounds, switching to a neutral or basic alumina stationary phase can significantly improve recovery.[6]

• On-Column Degradation: Quinazoline aldehydes can be sensitive to prolonged exposure to acidic conditions, which can catalyze degradation.

  • Minimize Residence Time: Employ flash chromatography with applied pressure to reduce the amount of time your compound spends on the column.[6]

  • Work at Lower Temperatures: If you suspect your compound is thermally labile, consider performing the chromatography in a cold room.

• Co-elution with Impurities: If your product is eluting with impurities, a more refined separation strategy is needed.

  • Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradual increase in the polarity of the mobile phase (gradient elution) can provide better separation of closely related compounds.

  • Alternative Purification Techniques: If column chromatography consistently fails to provide the desired purity, consider other methods such as recrystallization or preparative High-Performance Liquid Chromatography (HPLC).

FAQ 3: My purified compound shows signs of decomposition upon storage. How can I ensure its stability?

Answer: The stability of purified 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde can be influenced by factors such as exposure to air, light, and residual acidic or basic impurities.

Best Practices for Storage:

• Ensure High Purity: The first step to good stability is ensuring the compound is as pure as possible. Trace impurities can sometimes catalyze degradation.

• Inert Atmosphere: Store the purified compound under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

• Protection from Light: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light-catalyzed degradation.

• Low Temperature: Storing the compound at low temperatures, such as in a refrigerator or freezer, can significantly slow down potential degradation pathways.

• Solvent-Free Storage: Whenever possible, store the compound as a solid after thoroughly removing all purification solvents under high vacuum. Storing in solution can sometimes accelerate decomposition.

III. Recommended Purification Protocols

Based on common practices for quinazoline derivatives, here are detailed protocols for column chromatography and recrystallization.

Protocol 1: Flash Column Chromatography

This protocol is designed for the purification of gram-scale quantities of crude 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Materials:

• Crude 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

• Silica gel (230-400 mesh)

• Hexane (or Heptane)

• Ethyl acetate

• Triethylamine (TEA)

• Glass column with a stopcock

• Collection tubes or flasks

• TLC plates, chamber, and UV lamp

Procedure:

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and develop it in various solvent systems of increasing polarity (e.g., 9:1, 8:2, 7:3 Hexane:Ethyl Acetate).

  • Add 0.5% TEA to each developing solvent to prevent streaking.

  • The ideal solvent system will give your target compound an Rf value of approximately 0.2-0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate with 0.5% TEA).

  • Gently pour the slurry into the column, ensuring no air bubbles are trapped. Tap the column gently to promote even packing.

  • Add a thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.[6]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the initial low-polarity solvent system.

  • Collect fractions and monitor the elution of your compound by TLC.

  • If necessary, gradually increase the polarity of the eluent to speed up the elution of the target compound.

• Product Isolation:

  • Combine the pure fractions as determined by TLC.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Recrystallization

Recrystallization is an excellent alternative or final purification step, particularly if the crude product is semi-crystalline. The key is to find a solvent system where the target compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Procedure:

• Solvent Screening:

  • Test the solubility of a small amount of the crude material in various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene).

  • A good recrystallization solvent will dissolve the compound when heated but will result in the formation of crystals upon cooling.

  • A two-solvent system (one in which the compound is soluble and one in which it is insoluble) can also be effective.

• Recrystallization Process:

  • Dissolve the crude product in a minimal amount of the hot recrystallization solvent.

  • If there are insoluble impurities, perform a hot filtration to remove them.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under high vacuum.

IV. Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying crude 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Caption: Decision workflow for purification.

V. Data Summary

Parameter	Recommended Value/Solvent System	Rationale
TLC Mobile Phase Modifier	0.1-1% Triethylamine (TEA)	Neutralizes acidic silica gel, preventing streaking of the basic quinazoline.
Column Chromatography Stationary Phase	Silica Gel (230-400 mesh) or Neutral/Basic Alumina	Alumina is a good alternative if strong adsorption or degradation occurs on silica.[6]
Column Chromatography Eluent	Hexane/Ethyl Acetate Gradient (with 0.5% TEA)	A gradient provides better separation of closely eluting impurities.
Recrystallization Solvents	Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate/Hexane	To be determined empirically for optimal crystal formation and impurity rejection.

VI. References

• Technical Support Center: Purifying Quinoline Aldehydes by Column Chromatography - Benchchem. Available at:

• Facile Preparation Of 4-Substituted Quinazoline Derivativesl Protocol Preview - YouTube. Available at:

• Quinazoline derivatives: synthesis and bioactivities - PMC - PubMed Central. Available at:

• Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions by High Performance Liquid Chromatography - ResearchGate. Available at:

• Green synthesis of quinazoline derivatives using a novel recyclable nano-catalyst of magnetic modified graphene oxide supported with copper - PMC. Available at:

• Quinazoline synthesis - Organic Chemistry Portal. Available at:

• 6-Chloro-4-(2-chlorophenyl)-2-quinazolinecarboxaldehyde - LGC Standards. Available at:

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC. Available at:

• 6-Chloro-4-(2-chlorophenyl)-quinazoline-2-carbaldehyde - LGC Standards. Available at:

• SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING | TSI Journals. Available at:

• Introductory Chapter: The Newest Research in Quinazolinone and Quinazoline Derivatives. Available at:

• Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities - PMC - NIH. Available at:

• Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC - PubMed Central. Available at:

• Quinazoline - Wikipedia. Available at:

• 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488. Available at:

• Transition-metal-catalyzed synthesis of quinazolines: A review - PMC - NIH. Available at:

• 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8. Available at:

• Structure-Based Design of 6-Chloro-4-aminoquinazoline-2-carboxamide Derivatives as Potent and Selective p21-Activated Kinase 4 (PAK4) Inhibitors | Journal of Medicinal Chemistry - ACS Publications. Available at:

• 54643-79-7|6-Chloro-4-(2-chlorophenyl)quinazoline-2-carboxylic acid - BLDpharm. Available at:

• 8-chloro-6-(2-chlorophenyl)-N,N-dimethyl-4H-1,2,4-triazolo(1,5-a)(1,4)benzodiazepine-2-carboxamide - PubChem. Available at:

Sources

• 1. 6-Chloro-4-(2-chlorophenyl)-2-quinazolinecarboxaldehyde [lgcstandards.com]
• 2. 6-Chloro-4-(2-chlorophenyl)-quinazoline-2-carbaldehyde [lgcstandards.com]
• 3. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Green synthesis of quinazoline derivatives using a novel recyclable nano-catalyst of magnetic modified graphene oxide supported with copper - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinazoline synthesis [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Challenge of the Electron-Deficient Core

Technical Support Center: Quinazoline Formylation Optimization

Subject: Optimizing Reaction Conditions for C4- and C2-Formylquinazoline Synthesis Reference ID: QNZ-CHO-OPT-026 Status: Active / Expert Review Audience: Medicinal Chemists, Process Development Scientists

Formylating a quinazoline scaffold is chemically counter-intuitive. The quinazoline ring is highly electron-deficient (π-deficient), making it resistant to the standard electrophilic aromatic substitutions (like Vilsmeier-Haack) that work on indoles or benzenes.

Therefore, "optimizing" this reaction usually means optimizing the functionalization of a precursor (e.g., oxidizing a methyl group) or employing radical substitution (Minisci-type reactions). This guide addresses the two most common workflows and their failure points.

Module 1: The Oxidative Route (Riley Oxidation)

Target: Converting 4-methylquinazoline to 4-quinazolinecarboxaldehyde. Primary Reagent: Selenium Dioxide (SeO

).[1][2][3][4][5]

This is the industry-standard route but is notorious for variable yields, "red selenium" contamination, and over-oxidation to carboxylic acid.

Standard Optimized Protocol

• Substrate: 4-Methylquinazoline (1.0 eq)

• Oxidant: SeO

  (1.2 – 1.5 eq)

• Solvent: 1,4-Dioxane (Anhydrous)

• Temperature: 60°C – 80°C (Strict control)

• Time: 2 – 6 hours (Monitor via TLC/LCMS)

Troubleshooting & Optimization FAQ

Q1: My reaction yields the carboxylic acid instead of the aldehyde. How do I stop the oxidation? A: Over-oxidation is driven by the presence of water and excessive temperature.

• The Mechanism: The aldehyde hydrate (gem-diol) is the intermediate that oxidizes to the acid. If water is present, the equilibrium shifts toward the hydrate.

• The Fix:

  • Dry Solvents: Switch to anhydrous 1,4-dioxane or Xylene.

  • Lower Temperature: Do not reflux blindly. Maintain 60°C.

  • Stoichiometry: Reduce SeO

    to 1.1 eq. If starting material remains, it is easier to separate than the acid byproduct.

Q2: The product is contaminated with red selenium/tar that won't filter out. A: Colloidal selenium is difficult to remove via standard filtration.

• The Fix (Workup):

  • Celite Filtration: Filter the hot reaction mixture through a pad of Celite.

  • Thiosulfate Wash: Wash the organic layer with saturated aqueous sodium thiosulfate (Na

    S O ). This reduces residual inorganic selenium species to water-soluble forms or bulk solids.

  • Precipitation: If the product is solid, recrystallize from EtOAc/Hexane; selenium aggregates often remain in the mother liquor.

Q3: The reaction stalls at 50% conversion. A: SeO

may have lost activity (absorbed water).

• The Fix: Sublime your SeO

  before use or add a trace (5 mol%) of acetic acid to activate the oxidant.

Module 2: The Radical Route (Minisci Formylation)

Target: Direct C-H formylation at C2 or C4 (if unsubstituted). Primary Reagents: Formamide + Peroxide (Fenton/Persulfate).

When you lack a methyl handle, you must use radical alkylation. The protonated quinazoline ring is electron-poor, making it a perfect trap for nucleophilic alkyl radicals.

Standard Optimized Protocol

• Substrate: Quinazoline (1.0 eq)

• Radical Source: Trioxane (or Methanol) as the C1 source.

• Oxidant:

  -Butyl Hydroperoxide (TBHP) or Ammonium Persulfate.

• Acid: TFA (Trifluoroacetic acid) - Critical for activating the ring.

• Temperature: 70°C.

Troubleshooting & Optimization FAQ

Q1: Why is the regioselectivity poor (C2 vs. C4 mixture)? A: Radical attack is governed by the electron density of the protonated heterocycle.

• The Science: The C4 position is naturally more electrophilic (lower LUMO coefficient) in the protonated state. However, steric bulk at C4 (if substituted) will push the radical to C2.

• The Fix:

  • To target C4: Ensure C2 is blocked or use bulky radical sources.

  • To target C2: Block C4 with a chloro- group (which can be removed later) or use steric control.

Q2: The reaction turns black and yield is <10%. A: This indicates radical polymerization of the solvent or substrate decomposition.

• The Fix:

  • Degas: Oxygen acts as a radical trap. Sparge the solvent with Argon for 15 mins before adding the oxidant.

  • Slow Addition: Add the oxidant (TBHP/Persulfate) dropwise over 2 hours. A high instantaneous concentration of radicals leads to dimerization.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct formylation strategy based on your starting material.

Caption: Decision matrix for selecting between Oxidative (Riley) and Radical (Minisci) formylation routes based on substrate substitution.

Comparative Data: Solvent & Catalyst Screening

The following table summarizes the impact of solvent choice on the SeO

oxidation of 4-methylquinazoline.

Solvent	Temp (°C)	Time (h)	Yield (Aldehyde)	Yield (Acid)	Notes
1,4-Dioxane	60	4	78%	5%	Optimal balance.
1,4-Dioxane	100 (Reflux)	2	45%	35%	High temp promotes over-oxidation.
Ethanol	78	6	10%	0%	SeO reacts with solvent (oxidation of EtOH).
Xylene	140	3	65%	15%	Hard to remove solvent; risk of tarring.
Acetic Acid	118	4	40%	40%	Promotes hydrate formation -> Acid.

References

• Riley Oxidation Mechanism & Scope

  • Riley, H. L., et al.[6] "Selenium Dioxide: A New Oxidising Agent." Journal of the Chemical Society, 1932.

• SeO2 Oxidation of Heterocycles (Quinazolines)

  • Sakamoto, T., et al. "Condensed Heteroaromatic Ring Systems. XIII. Synthesis of 4-Quinazolinecarboxaldehydes." Chemical & Pharmaceutical Bulletin, 1982.

• Minisci Radical Functionalization

  • Minisci, F. "Novel Applications of Free-Radical Reactions in Preparative Organic Chemistry." Synthesis, 1973.

• Modern Metal-Free Formylation

  • Li, Y., et al.[7] "Transition-Metal-Free C–H Functionalization of Quinazolines." RSC Advances, 2014.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. adichemistry.com [adichemistry.com]
• 3. lkouniv.ac.in [lkouniv.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Riley oxidation - Wikipedia [en.wikipedia.org]
• 7. Quinazoline synthesis [organic-chemistry.org]

Technical Guide: Avoiding Common Pitfalls in Quinoline Magnesiation

Executive Summary

The functionalization of quinoline scaffolds is a cornerstone of modern medicinal chemistry, yet it presents a unique "reactivity paradox." The quinoline ring is electron-deficient, making it highly susceptible to nucleophilic attack at the C2 position, yet resistant to electrophilic substitution.

Attempts to magnesiate quinolines using standard Grignard reagents often fail due to two primary mechanisms:

• Nucleophilic Addition: The Grignard reagent acts as a nucleophile rather than a base/exchange reagent, destroying aromaticity.

• Aggregation: Quinolyl-magnesium species form insoluble polymeric aggregates in THF, halting reactivity.

This guide details how to bypass these issues using Turbo Grignard technology (

-PrMgCl LiCl) and Knochel-Hauser Bases (TMPMgCl LiCl), focusing on the causality behind every protocol decision.

Part 1: Diagnostic Decision Matrix

Before selecting a protocol, identify your substrate's constraints. Use this logic flow to determine the correct reagent system.

Figure 1: Reagent selection logic for quinoline functionalization. Note that standard alkyl-lithiums or simple Grignards often lead to undesired nucleophilic addition.

Part 2: Troubleshooting & FAQs

Module A: The "Brick" Phenomenon (Solubility Issues)

Q: My reaction mixture turned into a thick, insoluble slurry immediately after adding the Grignard reagent. Yields were <10%. What happened?

Diagnosis: You likely generated a polymeric organomagnesium species. Quinolyl-magnesium intermediates are prone to self-aggregation where the nitrogen lone pair of one quinoline coordinates to the magnesium center of another.

The Fix: The "Turbo" Effect (LiCl Solubilization) You must use reagents containing Lithium Chloride (LiCl).

• Mechanism: LiCl breaks up the polymeric aggregates by coordinating to the magnesium center, forming a monomeric, soluble species (

  ). This increases the effective concentration of the reactive species in THF.

• Protocol Shift: Switch from

  -PrMgCl to -PrMgCl LiCl (Turbo Grignard).

Reagent System	Solubility in THF	Reactivity	Aggregation State
R-MgBr (Standard)	Low/Slurry	Poor	Polymeric
R-MgCl LiCl (Turbo)	High/Homogeneous	High	Monomeric/Dimeric

Module B: The "Addition" Trap (Regioselectivity)

Q: I attempted a halogen-magnesium exchange on 3-bromoquinoline, but isolated a dihydroquinoline byproduct. Why?

Diagnosis: Competitive Nucleophilic Addition. The C=N bond in quinoline is highly polarized. Small, nucleophilic Grignard reagents (like EtMgBr or even

-PrMgCl at high temps) prefer to attack the electrophilic C2 position rather than perform the halogen exchange.

The Fix: Steric Bulk and Temperature Control

• Thermodynamics vs. Kinetics: Halogen-magnesium exchange is fast (kinetic), while addition is often slower but thermodynamically favored at higher temperatures.

• Reagent Choice: If performing C-H activation (deprotonation), use TMPMgCl

  LiCl .[1][2] The TMP (2,2,6,6-tetramethylpiperidyl) group is too sterically bulky to attack the C2 position, forcing it to act strictly as a base.

Visualizing the Pathway:

Figure 2: Kinetic competition between nucleophilic addition (Path A) and desired metallation (Path B).

Module C: Functional Group Tolerance

Q: Can I magnesiate a quinoline containing an ester or nitrile group?

Answer: Yes, but only with Magnesium reagents, not Lithium.

• The Science: The Carbon-Magnesium bond is more covalent (less polarized) than the Carbon-Lithium bond. Consequently, organomagnesium reagents tolerate electrophiles like esters (-COOR) and nitriles (-CN) at temperatures where organolithiums would attack them (-78°C to -20°C).

• Protocol: Perform the exchange at -20°C to 0°C using

  -PrMgCl LiCl.[2] Do not warm to RT until the electrophile is added.

Part 3: Validated Experimental Protocol

Protocol: Functionalization of 3-Bromoquinoline via Halogen-Magnesium Exchange Validated for scale-up (1-10 mmol)

Reagents:

• 3-Bromoquinoline (1.0 equiv)

• -PrMgCl LiCl (1.1 equiv, ~1.3 M in THF)

• Electrophile (e.g., Benzaldehyde, 1.2 equiv)

• THF (Anhydrous)

Step-by-Step Workflow:

• Preparation (The Dry System):

  • Flame-dry a Schlenk flask under vacuum. Backfill with Argon (3 cycles).

  • Why: Moisture kills Grignard reagents instantly. Argon is heavier than air, providing a better blanket than Nitrogen.

• Substrate Solution:

  • Dissolve 3-bromoquinoline in anhydrous THF (0.5 M concentration).

  • Cool the solution to -15°C (Ice/Salt bath or Cryocooler).

  • Why: -15°C is the "Goldilocks" zone. Cold enough to suppress side reactions, warm enough for the exchange to occur within 30 mins.

• The Exchange (Critical Step):

  • Add

    -PrMgCl LiCl dropwise over 5 minutes.

  • Stir at -15°C for 30 minutes .

  • Validation: Take a 0.1 mL aliquot, quench with

    . GC-MS should show >95% 3-iodoquinoline (indicating successful Mg species formation). If you see starting material, stir longer.

• Electrophile Trapping:

  • Add the electrophile (dissolved in minimal THF) dropwise.

  • Allow the mixture to warm to Room Temperature (25°C) over 1 hour.

• Quench & Workup:

  • Quench with sat. aq. NH

    Cl. Extract with EtOAc.

References

• Knochel, P., et al. (2003).[3][4] A New Turbo-Grignard Reagent for the Functionalization of Aryl and Heteroaryl Halides. Angewandte Chemie International Edition.[4] Link

• Knochel, P., et al. (2007). Multiple Regioselective Functionalizations of Quinolines via Magnesiations.[2] Organic Letters.[3] Link

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Handbook of Functionalized Organometallics. Link

• Sigma-Aldrich. TurboGrignard™ Technical Bulletin.Link

Sources

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. princeton.edu [princeton.edu]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming the Structure of Synthesized 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis of the key analytical techniques required to definitively characterize the structure of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, a heterocyclic compound with potential applications in medicinal chemistry. Quinazoline derivatives are known to possess a wide range of biological activities, making their precise synthesis and characterization paramount.[1]

This document moves beyond a simple listing of procedures. It delves into the causality behind experimental choices, offering insights honed from years of experience in structural elucidation. Each analytical method is presented as a self-validating system, ensuring the trustworthiness of your results.

The Quinazoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinazoline ring system, a fusion of a benzene and a pyrimidine ring, is a common motif in a vast array of biologically active compounds.[1] Its derivatives have shown promise as anticancer, anti-inflammatory, and antimicrobial agents. The specific substitution pattern of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, with its halogenated phenyl rings and a reactive aldehyde group, presents a unique set of analytical challenges and opportunities for structural confirmation.

A Multi-Faceted Approach to Structural Verification

No single analytical technique is sufficient to unequivocally determine the structure of a novel compound. A synergistic approach, employing multiple spectroscopic methods, is essential. This guide will focus on the "big three" of organic structural analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Connectivity

NMR spectroscopy is arguably the most powerful tool for elucidating the precise arrangement of atoms in a molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the carbon-hydrogen framework and deduce the connectivity of the entire molecule.

Causality in NMR: Why We Choose Specific Experiments

For a molecule of this complexity, a standard one-dimensional (1D) ¹H NMR is the starting point. It provides information on the number of different types of protons, their chemical environment (chemical shift), their proximity to other protons (spin-spin coupling), and the relative number of protons of each type (integration). A ¹³C NMR spectrum is then acquired to determine the number of unique carbon environments. To definitively assign each signal and confirm the substitution pattern, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) would be invaluable, though for the purpose of this guide, we will focus on the foundational 1D spectra.

Predicted ¹H and ¹³C NMR Data

While a publicly available experimental spectrum for 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is not readily accessible, we can predict the expected chemical shifts based on the known effects of the various substituents on the quinazoline and phenyl rings.

Predicted ¹H NMR Data	Predicted ¹³C NMR Data
Chemical Shift (ppm)	Multiplicity
~10.1	Singlet
~8.2-8.5	Multiplet
~7.5-7.9	Multiplet
~7.3-7.5	Multiplet

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dried, purified 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is critical to avoid obscuring sample signals.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, 5 mm NMR tube to remove any particulate matter.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to achieve optimal homogeneity, which is crucial for high-resolution spectra.

  • Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, acquisition time, relaxation delay).

  • Acquire the proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans will be required.

• Data Processing and Analysis:

  • Process the raw data (Free Induction Decay - FID) by applying a Fourier transform.

  • Perform phase and baseline corrections to obtain a clean spectrum.

  • Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

  • Analyze the chemical shifts and coupling patterns to assign the signals to the respective protons and carbons in the molecule.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Pattern

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide valuable structural information through the analysis of its fragmentation pattern. For a compound like 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, which is amenable to gas chromatography, GC-MS is an excellent choice.

Causality in MS: Why GC-MS and Electron Ionization?

GC-MS is ideal for separating the target compound from any volatile impurities before it enters the mass spectrometer, ensuring a clean mass spectrum of the desired molecule. Electron Ionization (EI) is a common and robust ionization technique that imparts significant energy to the molecule, leading to characteristic and reproducible fragmentation patterns that can be used as a "fingerprint" for the compound.

Expected Mass Spectrum Data

The molecular formula of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is C₁₅H₈Cl₂N₂O.[2] The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion peak.

m/z (mass-to-charge ratio)	Interpretation	Notes
302/304/306	Molecular Ion ([M]⁺)	The isotopic pattern for two chlorine atoms (approximately 9:6:1 ratio) is a key diagnostic feature.
273/275	[M-CHO]⁺	Loss of the formyl radical.
239/241	[M-CHO-Cl]⁺	Subsequent loss of a chlorine atom.
204	[M-CHO-2Cl]⁺	Loss of both chlorine atoms.

This data is based on the GC-MS data available on PubChem for this compound.[2]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[3][4]

  • Ensure the sample is fully dissolved and free of any particulate matter.

  • Transfer the solution to a 2 mL GC autosampler vial.

• Instrumental Analysis:

  • Set up the GC with an appropriate capillary column (e.g., a nonpolar DB-5ms column).

  • Establish a suitable temperature program for the GC oven to ensure good separation and peak shape. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • The mass spectrometer is typically operated in Electron Ionization (EI) mode at 70 eV.

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

• Data Interpretation:

  • Analyze the resulting total ion chromatogram (TIC) to assess the purity of the sample. The target compound should appear as a single, sharp peak.

  • Obtain the mass spectrum for the peak corresponding to your compound.

  • Identify the molecular ion peak and confirm that its m/z and isotopic pattern match the expected values for C₁₅H₈Cl₂N₂O.

  • Analyze the major fragment ions and propose logical fragmentation pathways to further support the proposed structure.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Infrared (IR) spectroscopy is a rapid and simple technique that provides information about the functional groups present in a molecule. By measuring the absorption of infrared radiation by the sample, we can identify the characteristic vibrational frequencies of different chemical bonds.

Causality in IR: What to Look For

For 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, the key functional groups to identify are the aldehyde, the aromatic rings, and the carbon-nitrogen double bonds of the quinazoline system. The presence of a strong carbonyl (C=O) stretch and a characteristic aldehyde C-H stretch are definitive indicators of the aldehyde functionality.

Predicted FTIR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3100	Medium-Weak	Aromatic C-H stretch
~2820 and ~2720	Medium-Weak	Aldehyde C-H stretch (Fermi resonance doublet)
~1700-1715	Strong	Aldehyde C=O stretch
~1580-1620	Medium-Strong	C=N and C=C stretching (quinazoline and phenyl rings)
~1450-1500	Medium	Aromatic C=C stretching
~1000-1200	Medium-Strong	C-Cl stretch
~750-850	Strong	Aromatic C-H out-of-plane bending

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.[5] The KBr acts as an IR-transparent matrix.

  • Transfer the fine powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Acquire the sample spectrum. Typically, multiple scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify the major absorption bands and compare their positions and intensities to the expected values for the functional groups in the target molecule.

Conclusion: A Coherent Structural Narrative

By integrating the data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR, a comprehensive and self-validating structural confirmation of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde can be achieved. The NMR data will establish the carbon-hydrogen framework and the precise connectivity of the atoms. The mass spectrum will confirm the molecular weight and provide corroborating evidence of the molecular formula through its isotopic pattern and fragmentation. Finally, the IR spectrum will provide a rapid confirmation of the key functional groups.

This multi-technique approach ensures the scientific integrity of the synthesis and provides the trustworthy, authoritative data required for publication, patent applications, and further drug development endeavors.

References

• ResearchGate. (n.d.). 1 H-NMR spectra for synthesized quinazoline semicarbazone derivatives... Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-1-methyl-4-phenylquinazolin-4-ol. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde. Retrieved from [Link]

• University of California, San Diego. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• ACS Publications. (2022). Analysis of Small-Molecule Mixtures by Super-Resolved 1H NMR Spectroscopy. The Journal of Physical Chemistry A. Retrieved from [Link]

• Scribd. (n.d.). 1H-NMR Organic Structure Guide. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 6-CHLORO-4-PHENYLQUINAZOLINE-2-CARBOXYLIC ACID. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 6-CHLORO-4-(O-CHLOROPHENYL)-2-QUINAZOLINE CARBOXYLIC ACID. Retrieved from [Link]

• ResearchGate. (2020). All-in-one NMR spectroscopy of small organic molecules: complete chemical shift assignment from a single NMR experiment. Retrieved from [Link]

• University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-4-phenylquinazoline. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]

• University of Wisconsin-River Falls. (n.d.). 4406 GC-MS procedure and background. Retrieved from [Link]

• PubMed. (2014). Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. Retrieved from [Link]

• University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 6: FTIR Spectra of 2-(4-bromophenyl)-6chloro-4-phenylquinoline. Retrieved from [Link]

• ResearchGate. (2025). Synthesis, Characterization and Biological Evaluation of 6-Substituted-2-(Substituted-Phenyl)-Quinoline Derivatives Bearing 4-Amino-1,2,4-Triazole-3-Thiol Ring at C-4 Position. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Standard Operating Procedure for the GC Ms Determination of Volatile Organic Compounds Collected on Tenax. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• ResearchGate. (2015). How do I quantify volatile organic compounds using GC-MS? Retrieved from [Link]

• Rocky Mountain Labs. (2026). How to Prepare Samples for FTIR Testing. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 6-CHLORO-4-PHENYLQUINAZOLINE-2-CARBALDEHYDE. Retrieved from [Link]

• Durham University. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. Guide to FT-IR Spectroscopy | Bruker [bruker.com]

Technical Guide: Cross-Reactivity of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde in Biochemical Assays

Executive Summary: The Aldehyde "False Positive" Trap

6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde (CAS: 93955-15-8) is a potent electrophile often encountered as a degradation product of the benzodiazepine Lorazepam under acidic conditions, or as a synthetic intermediate in quinazoline medicinal chemistry.

While quinazolines are privileged scaffolds in kinase inhibition (e.g., Gefitinib, Erlotinib), the presence of the C2-aldehyde functionality in this specific compound introduces significant non-specific cross-reactivity . In high-throughput screening (HTS) and biochemical assays, this compound frequently acts as a "Pan-Assay Interference Compound" (PAINS) candidate, generating false positives through covalent modification of nucleophilic protein residues (Lysine, Cysteine) rather than specific ligand-binding interactions.

This guide compares the biochemical behavior of the 2-carbaldehyde variant against its stable analogs—the 2-carboxylic acid and 2-hydroxymethyl derivatives—to provide a rigorous framework for validating "hits" and ruling out assay artifacts.

Part 1: Mechanistic Analysis of Cross-Reactivity

The Electrophilic Trigger

The core issue lies in the C2-position aldehyde group. Unlike the stable quinazoline ring (which provides hydrophobic scaffolding), the aldehyde is highly reactive toward primary amines and thiols found in assay proteins.

• Schiff Base Formation (Lysine Targeting): The carbonyl carbon undergoes nucleophilic attack by the

  -amino group of Lysine residues on enzyme surfaces, forming a reversible imine (Schiff base). This often occludes the active site or induces conformational denaturation.

• Thiol Adducts (Cysteine Targeting): While less favorable than Michael acceptors, the aldehyde can form hemithioacetals with active-site Cysteines, particularly in cysteine proteases or kinases with solvent-exposed cysteines.

• Optical Interference: Quinazolines are inherently fluorescent. The extended conjugation of the aldehyde may alter excitation/emission maxima, leading to inner-filter effects or autofluorescence artifacts in fluorescence polarization (FP) or FRET assays.

Diagram 1: Mechanism of Non-Specific Protein Binding

The following diagram illustrates the degradation pathway from Lorazepam and the subsequent cross-reactivity mechanism of the aldehyde with assay proteins.

Caption: Degradation of Lorazepam yields the reactive 2-carbaldehyde, which covalently modifies protein Lysine residues to generate false inhibitory data.

Part 2: Comparative Performance Guide

To determine if observed activity is genuine or an artifact, you must compare the 2-carbaldehyde against its non-reactive metabolic/synthetic analogs.

The Alternatives (Negative Controls)

• Alternative A (The Oxidized Control): 6-chloro-4-(2-chlorophenyl)quinazoline-2-carboxylic acid . The metabolic endpoint. The carboxylic acid is highly stable, anionic at physiological pH, and lacks electrophilicity.

• Alternative B (The Reduced Control): 6-chloro-4-(2-chlorophenyl)quinazoline-2-methanol . The alcohol derivative. Sterically similar to the aldehyde but chemically inert toward nucleophiles.

Comparative Data Table: Biochemical Assay Stability

Feature	2-Carbaldehyde (Target)	2-Carboxylic Acid (Alt A)	2-Methanol (Alt B)
Reactivity Class	High (Electrophile)	Inert (Stable Anion)	Inert (Stable Alcohol)
Mechanism of Action	Covalent (Schiff Base/Hemiacetal)	Non-covalent (Electrostatic/H-bond)	Non-covalent (H-bond)
IC50 Shift (+Albumin)	> 10-fold shift (Binds BSA)	No significant shift	No significant shift
Time-Dependent Inhibition	Yes (Increased potency over time)	No (Rapid equilibrium)	No (Rapid equilibrium)
Reversibility	Partially Reversible (via Dialysis/Dilution)	Fully Reversible	Fully Reversible
Fluorescence Interference	High (Red-shifted emission)	Moderate	Moderate
Use Case	Intermediate / Impurity Standard	Negative Control	Negative Control

Part 3: Experimental Validation Protocols

If you encounter 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde as a "hit," use these protocols to validate the mechanism.

Protocol 1: The "Nucleophile Trap" Shift Assay

Objective: Confirm electrophilic reactivity by scavenging the aldehyde before it binds the protein.

• Preparation : Prepare a 10 mM stock of the 2-carbaldehyde in DMSO.

• Control Condition : Run the standard enzymatic assay (e.g., Kinase assay) with the compound at IC50 concentration.

• Trap Condition : Pre-incubate the compound with 1 mM Dithiothreitol (DTT) or 10 mM Hydroxylamine for 15 minutes before adding the enzyme.

  • Note: Hydroxylamine reacts rapidly with aldehydes to form oximes.

• Readout :

  • Genuine Inhibitor : Activity remains inhibited (Trap has no effect).

  • Aldehyde Artifact : Activity is restored (Trap scavenged the compound).

Protocol 2: Time-Dependent Inhibition (TDI) Analysis

Objective: Distinguish between rapid equilibrium binding (drug-like) and slow covalent modification (artifact).

• Workflow :

  • Set A (No Pre-incubation): Add Enzyme + Substrate + Compound simultaneously. Measure rate immediately.

  • Set B (30 min Pre-incubation): Incubate Enzyme + Compound for 30 minutes. Then add Substrate to start reaction.

• Calculation : Calculate the IC50 for Set A and Set B.

• Interpretation :

  • Shift > 3-fold (IC50_B < IC50_A) : Indicates slow-binding covalent modification. High probability of aldehyde-mediated interference.

  • Shift ~ 1-fold : Indicates rapid equilibrium binding.

Diagram 2: Validation Decision Tree

Use this logic flow to classify the compound's behavior in your specific assay.

Caption: Decision tree for distinguishing specific binding from aldehyde-mediated assay interference.

References

• British Pharmacopoeia . Safety Data Sheet: 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carboxaldehyde (Reference Standard). Available at: [Link]

• Panderi, I. (2007). Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

Comparative Guide: Selectivity Profiling of Quinazoline Kinase Inhibitors

Executive Summary: The Quinazoline "Privileged Scaffold"

In the landscape of kinase inhibitor discovery, the 4-anilinoquinazoline scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. While originally optimized for EGFR (ErbB1) inhibition, subtle modifications at the C-6 and C-7 positions, as well as the aniline headgroup, dramatically alter the selectivity profile, shifting affinity toward HER2 (ErbB2) , VEGFR (KDR) , or RET .

This guide provides a technical comparison of the selectivity profiles of key quinazoline derivatives (Gefitinib, Erlotinib, Lapatinib, Afatinib, Vandetanib), supported by experimental data and validated profiling protocols.

Part 1: Structural Basis of Selectivity

The selectivity of quinazoline derivatives is governed by their interaction with the ATP-binding pocket (hinge region) and the solvent-accessible front pocket.

The 4-Anilinoquinazoline Core[1][2]

• Hinge Binding: The N1 and N3 nitrogens of the quinazoline ring form critical hydrogen bonds with the hinge region of the kinase (e.g., Met793 in EGFR).

• Selectivity Switch (C-7 Substitution):

  • Ether/Morpholine (Gefitinib/Erlotinib): Favor EGFR binding.

  • Basic Side Chains (Vandetanib): The introduction of a basic piperidine moiety at C-7 extends into the solvent channel, enabling interactions with VEGFR2 and RET , broadening the profile beyond the ErbB family.

  • Michael Acceptors (Afatinib): A reactive acrylamide group allows covalent binding to Cys797 in EGFR, overcoming the T790M "gatekeeper" mutation that sterically hinders reversible inhibitors.

Pathway & Inhibition Diagram

The following diagram illustrates the divergent signaling pathways targeted by different quinazoline derivatives.

Figure 1: Target selectivity mapping of major quinazoline derivatives. Thicker lines indicate primary potency.

Part 2: Comparative Selectivity Data

The following data aggregates dissociation constants (

) and inhibitory concentrations ( ) from seminal profiling studies, including Davis et al. (2011) and Karaman et al. (2008).

Table 1: Primary Target Potency ( in nM)

Compound	EGFR (wt)	EGFR (T790M)	HER2 (ErbB2)	VEGFR2 (KDR)	RET
Gefitinib	0.4 - 0.8	>10,000	>1,000	>10,000	>1,000
Erlotinib	0.4 - 1.0	>10,000	>1,000	>10,000	>1,000
Lapatinib	10.8	>10,000	9.2	>10,000	>10,000
Afatinib	0.5	10	14	>10,000	>1,000
Vandetanib	500	>10,000	>10,000	40	130

Table 2: Selectivity Score (S-Score)

The S-score (S35) denotes the percentage of kinases in a panel inhibited by >65% at a screening concentration of 3 µM (Davis et al., 2011).

Compound	S(35) Score	Interpretation
Lapatinib	0.03	Highly Selective: Primarily targets EGFR/HER2. Very few off-targets.
Gefitinib	0.04	Selective: Focused on EGFR, with minor off-targets (e.g., GAK).
Vandetanib	0.15	Promiscuous: Designed as a multi-kinase inhibitor (VEGFR, RET, EGFR, EphB2).

Key Insight: While Gefitinib and Erlotinib are often considered "EGFR specific," broad profiling reveals off-target activity against GAK (Cyclin G-associated kinase) and STK10 , which are structural byproducts of the 4-anilinoquinazoline scaffold. Vandetanib's broader profile is intentional, leveraging the C-7 basic chain to capture the VEGF receptor family.

Part 3: Experimental Protocols for Profiling

To generate the data above, two distinct methodologies are employed: Radiometric Activity Assays (Gold Standard for IC50) and Competition Binding Assays (High-throughput Kd determination).

Protocol A: Radiometric Kinase Activity Assay ( -ATP)

Purpose: Direct measurement of catalytic activity. Best for determining functional IC50.

• Reagent Preparation:

  • Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.02% Brij-35, 0.02 mg/mL BSA, 0.1 mM Na3VO4, 2 mM DTT.

  • Substrate: Poly(Glu,Tyr) 4:1 or specific peptide substrate (e.g., Gastrin) at 0.2 mg/mL.

  • ATP Mix: cold ATP + [

    - ]ATP (Specific activity ~500 cpm/pmol).

• Compound Handling:

  • Prepare 3-fold serial dilutions of quinazoline derivatives in 100% DMSO.

  • Acoustic transfer (Echo) or pin transfer into 384-well plates.

• Reaction Assembly:

  • Add 10 µL Kinase/Substrate mix to wells.

  • Incubate with compound for 10-20 mins (critical for Type II inhibitors like Lapatinib to reach equilibrium).

  • Initiate reaction with 10 µL ATP Mix.

• Incubation: 2 hours at Room Temperature.

• Termination & Detection:

  • Spot reaction onto P81 ion-exchange filter paper.[1]

  • Wash 3x with 0.75% Phosphoric acid (removes unbound ATP).

  • Wash 1x with Acetone.

  • Dry and read on a scintillation counter or phosphorimager.

• Data Analysis:

  • Plot Signal vs. Log[Inhibitor]. Fit to sigmoidal dose-response (variable slope) to extract IC50.

Protocol B: Competition Binding Assay (KINOMEscan™ Type)

Purpose: Measures binding affinity (

) directly. Does not require ATP turnover. Ideal for profiling against inactive kinase conformations.

• Principle:

  • Kinases are tagged with DNA (T7 phage).

  • An active-site directed ligand is immobilized on magnetic beads.

  • The quinazoline derivative competes with the immobilized ligand for the kinase.

• Workflow:

  • Step 1: Combine DNA-tagged kinase, immobilized ligand beads, and test compound in binding buffer.

  • Step 2: Incubate for 1 hour at RT (Equilibrium binding).

  • Step 3: Wash beads to remove unbound kinase (Kinase bound to drug is washed away; Kinase bound to beads remains).

  • Step 4: Elute bead-bound kinase and quantify via qPCR (Quantitative PCR) of the DNA tag.

• Calculation:

  • is calculated using the Hill equation based on the amount of kinase remaining on the beads at various compound concentrations.

Experimental Workflow Diagram

Figure 2: Workflow for generating kinase selectivity profiles.

References

• Davis, M. I., et al. (2011).[2][3] Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046–1051.[3][4] [Link]

• Karaman, M. W., et al. (2008).[2] A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127–132. [Link]

• Hennequin, L. F., et al. (2002). Novel 4-anilinoquinazolines with C-7 basic side chains: design and structure activity relationship of a series of potent, orally active, VEGF receptor tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 45(6), 1300–1312. [Link]

• Reaction Biology. (n.d.). Kinase Profiling & Screening Protocols. [Link]

• Bridges, A. J., et al. (1996). Structure-activity relationships for 4-anilinoquinazolines as potent inhibitors at the ATP binding site of the epidermal growth factor receptor in vitro. Clinical and Experimental Pharmacology and Physiology, 23(5), 424-427.[5] [Link]

Sources

• 1. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Comprehensive analysis of kinase inhibitor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity relationships for 4-anilinoquinazolines as potent inhibitors at the ATP binding site of the epidermal growth factor receptor in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and manipulation of novel chemical entities are daily realities. Among these, quinazoline derivatives are a significant class of heterocyclic compounds known for their broad range of biological activities.[1] This guide provides essential, immediate safety and logistical information for handling 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, a key intermediate in the synthesis of various pharmaceutical compounds. Our focus is to instill a deep understanding of the requisite personal protective equipment (PPE), operational protocols, and disposal plans to ensure the highest standards of laboratory safety.

Immediate Safety and Hazard Assessment

Before handling 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, it is imperative to be fully aware of its associated hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazards:

• Acute Toxicity, Oral (Category 3 or 4): Toxic or harmful if swallowed.[2][3]

• Skin Irritation (Category 2): Causes skin irritation.[3]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[3]

• Hazardous to the Aquatic Environment, Long-Term Hazard: May cause long-lasting harmful effects to aquatic life.[2][3]

This off-white solid should be handled with the utmost care, employing engineering controls and personal protective equipment to minimize any potential exposure.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when working with 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Eyes/Face	Hands	Body	Respiratory
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.[5]	Chemical-resistant gloves (Nitrile recommended).[6]	Laboratory coat.	Not generally required if performed in a certified chemical fume hood.
Conducting reactions	Chemical splash goggles and a face shield.[7]	Chemical-resistant gloves (Nitrile recommended).[6]	Chemical-resistant apron over a laboratory coat.	Work must be conducted in a certified chemical fume hood.
Purification (e.g., chromatography)	Chemical splash goggles and a face shield.[7]	Chemical-resistant gloves (Nitrile recommended).[6]	Chemical-resistant apron over a laboratory coat.	Work must be conducted in a certified chemical fume hood.
Handling spills	Chemical splash goggles and a face shield.[7]	Heavy-duty chemical-resistant gloves.	Chemical-resistant suit or coveralls.	Air-purifying respirator with appropriate cartridges.[8]

It is crucial to inspect all PPE for integrity before each use and to receive proper training on its correct application and removal to prevent cross-contamination.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde is essential for maintaining a safe laboratory environment.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.[9] Recommended storage is in a refrigerator at 2-8°C.[4]

• Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Handling and Use

• All manipulations of the solid compound or its solutions must be carried out in a certified chemical fume hood to minimize inhalation exposure.

• Avoid the formation of dust when handling the solid material.

• Use dedicated glassware and equipment, and ensure it is thoroughly cleaned after use.

• Do not eat, drink, or smoke in the laboratory.[10] Wash hands thoroughly after handling the chemical.[10]

Disposal Plan

• All waste materials, including contaminated PPE, glassware, and residual chemical, must be disposed of as hazardous waste.

• Chlorinated organic compounds require specific disposal procedures to prevent the formation of more toxic byproducts.[11]

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's environmental health and safety (EHS) department for specific guidance.

Emergency Procedures: A Step-by-Step Response

In the event of an exposure or spill, a swift and informed response is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[3] If the individual is conscious, rinse their mouth with water.[3] Seek immediate medical attention.

• Spills: Evacuate the area and prevent entry. Wearing appropriate PPE, cover the spill with an inert absorbent material. Collect the absorbed material into a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after the material has been removed.

Visualizing the Workflow

To further clarify the necessary steps for safely handling 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, the following diagrams illustrate the overall handling workflow and a decision-making process for PPE selection.

Caption: A flowchart illustrating the complete handling workflow for 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Caption: A decision tree to guide the selection of appropriate PPE based on the task.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde, fostering a culture of safety and scientific excellence within the laboratory.

References

• Current time information in Monterey County, US. (n.d.). Google.
• Carl ROTH. (2025, July 30). Safety Data Sheet: Xylometazoline hydrochloride.
• Carl ROTH. (n.d.). Safety Data Sheet: Xylometazoline hydrochloride.
• LGC Standards. (2019, January 10). Safety data sheet.
• Pfizer. (n.d.). MATERIAL SAFETY DATA SHEET.
• ECHEMI. (n.d.). Quinazoline SDS, 253-82-7 Safety Data Sheets.
• Pharmaffiliates. (n.d.). CAS No : 93955-15-8 | Product Name : Lorazepam - Impurity E | Chemical Name : [6-Chloro-4-(2-chlorophenyl)-2-quinazolin]carboxaldehyde.
• Chemicalbook. (n.d.). 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8.

• MDPI. (n.d.). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
• Szabo-Scandic. (n.d.). Quinazoline.
• PubChem. (n.d.). 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488.
• LGC Standards. (n.d.). 6-Chloro-4-(2-chlorophenyl)-quinazoline-2-carbaldehyde.
• British Pharmacopoeia. (2013, July 5). Safety data sheet.
• MSC Industrial Supply. (2019, July 18). OSHA PPE Levels: Workplace Chemical Exposure Protection.
• Healthy Bean Ltd. (2023, April 12). PPE for Chemical Handling: A Quick Guide.
• Regulations.gov. (n.d.). attachment_7.docx.

• PMC. (n.d.). Quinazoline derivatives: synthesis and bioactivities. Retrieved from [Link]

• Safety Storage Systems. (n.d.). Safely Working with Chemicals: PPE Essentials.

• ResearchGate. (n.d.). Kinetic Investigation on the Degradation of Lorazepam in Acidic Aqueous Solutions by High Performance Liquid Chromatography. Retrieved from [Link]

• GOV.UK. (2024, October 10). What to do in a chemical emergency.
• Caluanie Muelear Oxidize. (2025, September 20). Emergency Response Procedures for Chemical Exposure in Factories.
• British Pharmacopoeia. (n.d.). 6-chloro-4-(2-chlorophenyl)quinazoline-2-carboxaldehyde - Reference Standards catalogue.
• LGC Standards. (n.d.). 6-chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde.

Sources

• 1. 93955-15-8|6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde|BLD Pharm [bldpharm.com]
• 2. 6-Chloro-4-(o-chlorophenyl)-2-quinazolinecarboxaldehyde | C15H8Cl2N2O | CID 617488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lgcstandards.com [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]
• 6. echemi.com [echemi.com]
• 7. Safely Working with Chemicals: PPE Essentials [safetystoragesystems.co.uk]
• 8. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 9. 6-CHLORO-4-(2-CHLOROPHENYL)QUINAZOLINE-2-CARBALDEHYDE | 93955-15-8 [chemicalbook.com]
• 10. carlroth.com [carlroth.com]
• 11. researchgate.net [researchgate.net]